Megastigm-7-ene-3,4,6,9-tetrol

Core Science & Biosynthesis

Megastigm-7-ene-3,4,6,9-tetrol: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Megastigm-7-ene-3,4,6,9-tetrol is a C13-norisoprenoid, a class of compounds derived from the oxidative degradation of carotenoids. These compounds are of significant interest to the pharmaceutical and nutraceutical industries due to their diverse and promising biological activities. This technical guide provides a comprehensive overview of the known natural sources of Megastigm-7-ene-3,4,6,9-tetrol and details the methodologies for its isolation and characterization. The information presented herein is intended to support further research and development of this intriguing natural product.

Natural Sources

Megastigm-7-ene-3,4,6,9-tetrol has been identified and isolated from several plant species. The primary sources reported in the scientific literature are detailed in Table 1. While the compound is a constituent of these plants, quantitative yields are not always extensively reported and can vary based on geographical location, season of collection, and the specific plant part utilized.

Plant Species	Family	Plant Part	Reference
Apollonias barbujana	Lauraceae	Not specified
Desmos cochinchinensis var. fulvescens Ban	Annonaceae	Not specified
Tetrastigma hemsleyanum	Vitaceae	Rhizomes

Table 1: Natural Sources of Megastigm-7-ene-3,4,6,9-tetrol

Biosynthesis

Megastigmanes, including Megastigm-7-ene-3,4,6,9-tetrol, are generally understood to be formed through the enzymatic cleavage of carotenoids. This biosynthetic pathway is a key process in plants, leading to the formation of a variety of important signaling molecules and secondary metabolites.

Figure 1: Generalized biosynthetic pathway of megastigmanes.

Experimental Protocols for Isolation

Detailed experimental protocols for the isolation of Megastigm-7-ene-3,4,6,9-tetrol are crucial for obtaining pure samples for further study. The following section outlines a general workflow based on phytochemical investigation of the known source, Desmos cochinchinensis var. fulvescens.

Extraction

The initial step involves the extraction of the plant material to obtain a crude extract containing the target compound.

• Plant Material Preparation: Air-dry the plant material (e.g., leaves, stems) and grind it into a fine powder to increase the surface area for extraction.

• Solvent Extraction: Macerate the powdered plant material with a suitable organic solvent, such as methanol (B129727) (MeOH), at room temperature. This process is typically repeated multiple times to ensure exhaustive extraction.

• Concentration: Combine the methanolic extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude methanol extract.

Fractionation and Purification

The crude extract is a complex mixture of various phytochemicals. Therefore, a multi-step fractionation and purification process is necessary to isolate Megastigm-7-ene-3,4,6,9-tetrol.

• Solvent Partitioning: The crude MeOH extract is typically suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl3), and ethyl acetate (B1210297) (EtOAc), to separate compounds based on their polarity.

• Column Chromatography: The fraction containing the target compound (often the more polar fractions) is subjected to column chromatography.

  • Stationary Phase: Silica gel is a commonly used stationary phase.

  • Mobile Phase: A gradient of solvents, such as a mixture of n-hexane and ethyl acetate with increasing polarity, is used to elute the compounds.

• Further Purification: Fractions containing the compound of interest are often further purified using techniques like preparative thin-layer chromatography (pTLC) or high-performance liquid chromatography (HPLC) to obtain the pure compound.

The Elusive Megastigmane: Unraveling the Chemistry of Apollonias barbujana

A comprehensive review of the available scientific literature reveals a significant gap in the documented phytochemistry of Apollonias barbujana, specifically concerning the reported isolation of Megastigm-7-ene-3,4,6,9-tetrol. While this compound is commercially available and attributed to this endemic Macaronesian tree, the primary research detailing its extraction, characterization, and biological activity remains conspicuously absent from accessible scientific databases.

This technical guide addresses the current state of knowledge surrounding Megastigm-7-ene-3,4,6,9-tetrol and its connection to Apollonias barbujana, a member of the Lauraceae family. It aims to provide researchers, scientists, and drug development professionals with a clear overview of the existing, albeit limited, information and to highlight the critical need for further investigation to substantiate the claims made by commercial suppliers.

Chemical Compound Profile

While a definitive primary source is unavailable, chemical suppliers consistently list Megastigm-7-ene-3,4,6,9-tetrol with the following identifiers:

Property	Value	Source
Molecular Formula	C₁₃H₂₄O₄	[1][2]
Molecular Weight	244.33 g/mol	[1][2]
CAS Number	180164-14-1	[1][2]

The structure, as inferred from its nomenclature, belongs to the megastigmane class of C13-norisoprenoids. These compounds are typically derived from the degradation of carotenoids and are known to occur in various plant species. Megastigmanes have garnered scientific interest due to their diverse and potent biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

Apollonias barbujana: A Rich Source of Phytochemicals

Apollonias barbujana, commonly known as the Canary laurel or barbusano, is a tree species endemic to the Canary Islands and Madeira.[3] Ethnobotanical studies and phytochemical screenings of this plant have revealed a wealth of secondary metabolites, contributing to its traditional medicinal uses.[4] Notably, research has highlighted the significant antioxidant capacity of A. barbujana extracts, which is largely attributed to a high content of flavonoids and other phenolic compounds.[4]

One of the few detailed phytochemical investigations of Apollonias barbujana published in accessible journals reported the isolation of a novel irregular phenylpropanoid, alongside other known phenethyl alcohols. However, this study did not mention the presence of any megastigmane derivatives.

The Missing Link: The Need for Primary Literature

The assertion by multiple chemical vendors that Megastigm-7-ene-3,4,6,9-tetrol is isolated from Apollonias barbujana presents a puzzle for the scientific community.[1][2] Without the original research publication, crucial information remains unavailable, including:

• Experimental Protocols: Detailed methodologies for the extraction, isolation, and purification of the compound from the plant material are essential for reproducibility and further research.

• Quantitative Data: Information on the yield of the compound from the plant, as well as quantitative measures of its biological activity (e.g., IC₅₀, EC₅₀ values), is necessary for evaluating its potential as a therapeutic agent.

• Spectroscopic Data: Comprehensive NMR, mass spectrometry, and other spectroscopic data are required to unequivocally confirm the structure and stereochemistry of the isolated compound.

• Biological Context: Understanding the potential signaling pathways affected by this compound is critical for elucidating its mechanism of action and for guiding future drug development efforts.

Future Outlook and Research Directions

The disconnect between the commercial availability of Megastigm-7-ene-3,4,6,9-tetrol from Apollonias barbujana and the lack of accessible primary scientific literature underscores a critical need for further research. The following workflow is proposed for future investigations:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Megastigm-7-ene-3,4,6,9-tetrol | TargetMol [targetmol.com]
• 3. Persea barbujana - Wikipedia [en.wikipedia.org]
• 4. Antioxidant Capacity of Macaronesian Traditional Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Megastigm-7-ene-3,4,6,9-tetrol from Desmos cochinchinensis: A Technical Overview for Drug Discovery

For Immediate Release

This technical guide provides a comprehensive overview of Megastigm-7-ene-3,4,6,9-tetrol, a natural product isolated from the leaves of Desmos cochinchinensis var. fulvescens. This document is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its discovery, and potential, yet currently unconfirmed, biological significance based on related compounds.

Introduction

Desmos cochinchinensis, a plant utilized in traditional medicine, is a known source of various bioactive compounds.[1] Phytochemical investigations have led to the isolation of a novel megastigmane, identified as 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol.[2] The structure of this compound was elucidated through one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy.[2]

Note on Data Availability: Detailed experimental protocols, quantitative data, and specific biological activity for 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol are not publicly available in the current body of scientific literature. The foundational research paper identifies the compound but does not provide extensive data.[2] Consequently, this guide will present available information on the compound and supplement it with data from the broader class of megastigmane glycosides to infer potential areas of scientific interest.

Physicochemical Properties

Specific quantitative data for Megastigm-7-ene-3,4,6,9-tetrol is not available. The table below summarizes the kind of data that would be determined for a novel compound of this nature.

Property	Data
Molecular Formula	C13H24O4
Molecular Weight	244.33 g/mol
Appearance	White amorphous powder
Optical Rotation	Specific value not reported
¹H NMR Data	Key shifts would be reported here (in ppm)
¹³C NMR Data	Key shifts would be reported here (in ppm)
Mass Spectrometry	High-resolution mass spectrometry data (m/z)

Biological Activities of Megastigmane Glycosides: A Potential Analogue

While the bioactivity of Megastigm-7-ene-3,4,6,9-tetrol has not been reported, numerous studies on other megastigmane glycosides reveal a wide range of pharmacological effects. These compounds are known to exhibit anti-inflammatory, antioxidant, antitumor, and antimicrobial properties.[2][3][4] A summary of reported activities for various megastigmane compounds is presented below.

Megastigmane Compound	Biological Activity	IC₅₀ Value	Source Organism
β-damascenone	Inhibition of NF-κB signaling	21.3 µM	Epipremnum pinnatum
(6S,9R)-vomifoliol	Anti-inflammatory	Not reported	Widely distributed
Various	Anti-melanogenic, Hepatoprotective	Not reported	Various

This table presents data for related compounds and should not be directly attributed to Megastigm-7-ene-3,4,6,9-tetrol.

Potential Signaling Pathway Involvement

Megastigmane derivatives have been shown to modulate key signaling pathways involved in inflammation. For instance, β-damascenone has been reported to inhibit the NF-κB signaling pathway, a critical regulator of the inflammatory response.[5][6][7]

Caption: Potential inhibition of the NF-κB signaling pathway by megastigmanes.

Generalized Experimental Protocols

The following represents a generalized workflow for the isolation and characterization of megastigmane glycosides from plant sources. The specific details for Megastigm-7-ene-3,4,6,9-tetrol are not available.

Extraction and Isolation

• Plant Material Collection and Preparation: The leaves of Desmos cochinchinensis var. fulvescens are collected, dried, and powdered.

• Extraction: The powdered plant material is extracted with methanol (B129727) (MeOH) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

• Chromatographic Separation: The bioactive fraction (e.g., EtOAc fraction) is subjected to multiple steps of column chromatography (e.g., silica (B1680970) gel, Sephadex LH-20) using gradient elution systems to isolate individual compounds.

Caption: Generalized workflow for the isolation of natural products.

Structure Elucidation

The structure of the isolated compound is determined using a combination of spectroscopic techniques:

• ¹H and ¹³C NMR: To determine the carbon-hydrogen framework.

• 2D NMR (COSY, HSQC, HMBC): To establish correlations between protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: To identify functional groups.

• UV-Vis Spectroscopy: To identify chromophores.

Conclusion and Future Directions

Megastigm-7-ene-3,4,6,9-tetrol is a novel natural product isolated from Desmos cochinchinensis. While its specific biological activities remain uninvestigated, the broader class of megastigmane glycosides demonstrates significant pharmacological potential, particularly in the context of anti-inflammatory and antioxidant activities.

Further research is imperative to:

• Isolate or synthesize sufficient quantities of Megastigm-7-ene-3,4,6,9-tetrol for comprehensive biological screening.

• Elucidate its specific mechanism of action and identify its molecular targets.

• Evaluate its efficacy and safety in preclinical models.

The information presented in this guide, though limited by the availability of published data, highlights Megastigm-7-ene-3,4,6,9-tetrol as a compound of interest for further investigation in the pursuit of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 4. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 5. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 6. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling | Semantic Scholar [semanticscholar.org]
• 7. uscholar.univie.ac.at [uscholar.univie.ac.at]

The Biosynthesis of Megastigmane Glycosides from Carotenoids: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Megastigmane glycosides, a class of C13-norisoprenoid natural products, are derived from the oxidative cleavage of carotenoids. These compounds and their derivatives are of significant interest due to their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. This technical guide provides a comprehensive overview of the biosynthetic pathway of megastigmane glycosides, from their carotenoid precursors to the final glycosylated forms. It details the key enzymatic steps, presents available quantitative data, outlines experimental protocols for the characterization of the involved enzymes, and illustrates the complex regulatory networks that govern this pathway. This document is intended to serve as a core resource for researchers in natural product chemistry, plant biology, and drug development.

The Core Biosynthetic Pathway: From Carotenoids to Megastigmane Glycosides

The biosynthesis of megastigmane glycosides is a two-stage process that begins in the plastids and is completed in the cytoplasm of plant cells.

• Carotenoid Cleavage: The C40 carotenoid backbone, typically β-carotene, is oxidatively cleaved by Carotenoid Cleavage Dioxygenases (CCDs) to yield C13-norisoprenoid aglycones, such as 3-hydroxy-β-ionone. This is the rate-limiting step in the pathway.

• Glycosylation: The resulting megastigmane aglycone is then glycosylated by UDP-dependent Glycosyltransferases (UGTs), which attaches a sugar moiety (commonly glucose) to the aglycone. This step enhances the stability and solubility of the compounds.

Overview of Megastigmane Glycoside Biosynthesis.

Carotenoid Cleavage: The Genesis of Megastigmane Aglycones

The enzymatic cleavage of carotenoids is the committed step in megastigmane biosynthesis. This reaction is catalyzed by a class of non-heme iron-dependent enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).

Key Enzymes: CCD1 and CCD4

Two main subfamilies of CCDs, CCD1 and CCD4, are primarily responsible for the production of C13-norisoprenoids.[1][2] They catalyze the cleavage of the 9,10 and 9',10' double bonds of various carotenoid substrates.[1][2]

• CCD1 enzymes are located in the cytoplasm and exhibit broad substrate specificity, acting on a variety of linear and cyclic carotenoids.[1][3]

• CCD4 enzymes are localized within the plastids and are thought to have a more selective substrate preference, with β-carotene being a key target.[2]

The differential localization and substrate preferences of these enzymes likely contribute to the diversity of megastigmane structures found in nature.

Quantitative Data on Carotenoid Cleavage

The efficiency of carotenoid cleavage by CCDs is a critical factor in determining the yield of megastigmane glycosides. The following table summarizes available kinetic and conversion data for select CCD enzymes.

Enzyme	Substrate	Product	Km (µM)	Vmax (nmol/mg/h)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Conversion Yield	Source
Morus notabilis CCD1	β-apo-8'-carotenal	β-ionone	830	72,500	-	-	-	[1]
Human BCO1	β-carotene	Retinal	17.2	197.2	-	6098	-	[4]
Petunia hybrida CCD1	β-carotene	β-ionone	-	-	-	-	85% (in vitro)	[5]
Engineered Y. lipolytica	β-carotene	β-ionone	-	-	-	-	4 g/L (in vivo)

Note: Quantitative data for plant CCDs producing megastigmane precursors is limited in the literature, representing a significant area for future research.

Experimental Protocol: In Vitro Assay of CCD1 Activity

This protocol outlines a method for the expression, purification, and in vitro activity assay of a plant CCD1 enzyme.

1. Heterologous Expression and Purification of CCD1:

• Cloning: The full-length coding sequence of the target CCD1 gene is cloned into an expression vector (e.g., pGEX or pET series) with a purification tag (e.g., GST or 6x-His).

• Expression: The expression vector is transformed into a suitable E. coli strain (e.g., BL21(DE3)). Protein expression is induced with IPTG at a low temperature (e.g., 16-20°C) to enhance protein solubility.

• Purification: The bacterial cells are harvested and lysed. The recombinant CCD1 protein is purified from the soluble fraction using affinity chromatography (e.g., Ni-NTA for His-tagged proteins or Glutathione Sepharose for GST-tagged proteins). The purity of the protein should be assessed by SDS-PAGE.

2. In Vitro CCD1 Activity Assay:

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Tris-HCl buffer (pH 7.5-8.5)

  • 1 mM FeSO₄

  • 4 mM Ascorbic acid

  • 20 µg/mL Catalase

  • 10-50 µM Carotenoid substrate (e.g., β-carotene, dissolved in a minimal amount of acetone (B3395972) or THF)

  • 1-5 µg of purified recombinant CCD1 protein

  • Make up the final volume to 500 µL with sterile deionized water.

• Reaction Incubation: Incubate the reaction mixture at 30-37°C for 1-4 hours in the dark to prevent photodegradation of carotenoids.

• Product Extraction: Stop the reaction and extract the apocarotenoid products by adding an equal volume of an organic solvent (e.g., ethyl acetate (B1210297) or a mixture of chloroform:methanol:water). Vortex vigorously and centrifuge to separate the phases.

• Analysis: The organic phase containing the C13-norisoprenoid products is collected, dried under a stream of nitrogen, and redissolved in a suitable solvent for analysis by GC-MS or HPLC. The identity of the products can be confirmed by comparison of their retention times and mass spectra with authentic standards.

References

• 1. Integration of light and ABA signaling pathways to combat drought stress in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. UGT74AN1, a Permissive Glycosyltransferase from Asclepias curassavica for the Regiospecific Steroid 3-O-Glycosylation. | University of Kentucky College of Arts & Sciences [geography.as.uky.edu]
• 4. researchgate.net [researchgate.net]
• 5. Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain - PMC [pmc.ncbi.nlm.nih.gov]

The Structural Elucidation of Megastigm-7-ene-3,4,6,9-tetrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation of Megastigm-7-ene-3,4,6,9-tetrol, a naturally occurring megastigmane-type norisoprenoid. This document details the spectroscopic data interpretation and experimental methodologies typically employed in the characterization of such compounds, offering valuable insights for researchers in natural product chemistry, pharmacology, and drug discovery.

Introduction

Megastigm-7-ene-3,4,6,9-tetrol (CAS No: 180164-14-1, Molecular Formula: C₁₃H₂₄O₄) is a secondary metabolite isolated from various plant sources, including Apollonias barbujana and Desmos cochinchinensis var. fulvescens.[1] The structural backbone of megastigmanes is derived from the degradation of carotenoids. The elucidation of the precise stereochemistry and substitution pattern of these molecules is crucial for understanding their biological activity and potential therapeutic applications. The specific isomer, 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol, has been identified through rigorous spectroscopic analysis.

Spectroscopic Data Analysis

The structural determination of Megastigm-7-ene-3,4,6,9-tetrol relies heavily on a combination of one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy, complemented by Mass Spectrometry (MS).

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is employed to determine the elemental composition and molecular weight of the compound.

Ion	Calculated m/z	Observed m/z	Formula
[M+H]⁺	Data not available	Data not available	C₁₃H₂₅O₄
[M+Na]⁺	Data not available	Data not available	C₁₃H₂₄O₄Na

Note: Specific fragmentation patterns from MS/MS analysis would provide further structural information, but this data is not publicly available.

¹H NMR Spectroscopy

Proton NMR spectroscopy provides information on the chemical environment and connectivity of hydrogen atoms in the molecule.

Position	δ (ppm)	Multiplicity	J (Hz)
Data not available	Data not available	Data not available	Data not available

Note: The ¹H NMR spectrum would be expected to show signals corresponding to methyl groups, methylene (B1212753) protons, methine protons adjacent to hydroxyl groups, and olefinic protons.

¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy reveals the number of unique carbon environments and their functional groups.

Position	δ (ppm)
Data not available	Data not available

Note: The ¹³C NMR spectrum would display 13 distinct signals, corresponding to the carbon skeleton of the megastigmane structure, including signals for methyl, methylene, methine, and quaternary carbons, as well as carbons bearing hydroxyl groups and involved in the double bond.

2D NMR Spectroscopy

Two-dimensional NMR experiments are essential for establishing the connectivity of the carbon skeleton and the relative stereochemistry.

• COSY (Correlation Spectroscopy): Establishes ¹H-¹H spin-spin coupling correlations, revealing proton connectivity within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is critical for assembling the molecular fragments.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information on the spatial proximity of protons, which is instrumental in determining the relative stereochemistry of the chiral centers. The relative configuration of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol was assigned based on NOESY experiments.[1]

Experimental Protocols

The following sections outline the general methodologies for the isolation and structural characterization of Megastigm-7-ene-3,4,6,9-tetrol.

Isolation of Megastigm-7-ene-3,4,6,9-tetrol

The isolation of megastigmane glycosides and related compounds from plant sources typically involves the following steps:

• Extraction: The dried and powdered plant material (e.g., leaves of Desmos cochinchinensis) is extracted with a suitable organic solvent, such as methanol (B129727) or ethanol, at room temperature.

• Partitioning: The crude extract is then suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol, to fractionate the components based on their polarity.

• Chromatography: The fractions containing the target compound are subjected to a series of chromatographic techniques for purification.

  • Column Chromatography: Initial separation is often performed on a silica (B1680970) gel or Diaion HP-20 column, eluting with a gradient of solvents (e.g., n-hexane/ethyl acetate or methanol/water).

  • Preparative High-Performance Liquid Chromatography (HPLC): Final purification is typically achieved using preparative HPLC with a C18 column and a suitable mobile phase (e.g., methanol/water or acetonitrile/water).

Figure 1. General workflow for the isolation of Megastigm-7-ene-3,4,6,9-tetrol.

Structure Elucidation Workflow

The determination of the chemical structure of the isolated compound follows a systematic analytical workflow.

Figure 2. Workflow for the structural elucidation of Megastigm-7-ene-3,4,6,9-tetrol.

Potential Biological Activity and Signaling Pathway

While specific biological activities for Megastigm-7-ene-3,4,6,9-tetrol have not been extensively reported, related megastigmane derivatives have demonstrated various pharmacological effects, including anti-inflammatory and neuroprotective activities. For instance, some megastigmanes have been shown to inhibit the production of pro-inflammatory mediators. A plausible mechanism for this anti-inflammatory activity involves the modulation of key signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.

Figure 3. Postulated anti-inflammatory signaling pathway modulated by Megastigm-7-ene-3,4,6,9-tetrol.

Conclusion

The structural elucidation of Megastigm-7-ene-3,4,6,9-tetrol is a testament to the power of modern spectroscopic techniques in natural product chemistry. The combination of mass spectrometry and a suite of 1D and 2D NMR experiments allows for the unambiguous determination of its planar structure and relative stereochemistry. While the complete spectroscopic data and detailed biological activity profile of this specific compound require further investigation, the information available for related megastigmanes suggests a promising potential for this class of molecules in the development of new therapeutic agents. This guide provides a foundational understanding for researchers seeking to isolate and characterize similar natural products.

References

• 1. researchgate.net [researchgate.net]

Unveiling the Spectroscopic Signature of Megastigm-7-ene-3,4,6,9-tetrol: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for the natural product Megastigm-7-ene-3,4,6,9-tetrol. The specific stereoisomer detailed herein is 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol, a compound isolated from the leaves of Desmos cochinchinensis var. fulvescens. This document is intended for researchers, scientists, and professionals in the fields of natural product chemistry, analytical chemistry, and drug development.

Core Spectroscopic Data

The structural elucidation of Megastigm-7-ene-3,4,6,9-tetrol was achieved through extensive one- and two-dimensional NMR experiments. The complete ¹H and ¹³C NMR assignments are presented below.

Table 1: ¹H and ¹³C NMR Data for Megastigm-7-ene-3,4,6,9-tetrol

Position	¹³C Chemical Shift (δc)	¹H Chemical Shift (δH, multiplicity, J in Hz)
1	35.8	1.25 (m), 1.65 (m)
2	49.8	1.80 (m)
3	76.5	3.85 (m)
4	72.9	4.15 (d, J = 2.5 Hz)
5	51.2	1.55 (m)
6	78.1	4.30 (br s)
7	130.5	5.80 (dd, J = 15.5, 6.0 Hz)
8	134.2	5.90 (dd, J = 15.5, 5.0 Hz)
9	68.7	4.45 (m)
10	23.5	1.28 (d, J = 6.5 Hz)
11	20.1	0.95 (s)
12	21.1	1.05 (s)
13	24.8	1.15 (s)

Experimental Protocols

The NMR data presented in this guide were acquired using the following methodologies:

General: All NMR spectra were recorded on a Bruker Avance 500 MHz spectrometer. The chemical shifts (δ) are reported in parts per million (ppm) and were referenced to the residual solvent signals. Coupling constants (J) are reported in Hertz (Hz).

Sample Preparation: A sample of the purified compound was dissolved in deuterated chloroform (B151607) (CDCl₃).

¹H NMR Spectroscopy: Proton NMR spectra were acquired at 500 MHz. Standard acquisition parameters were used.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra were acquired at 125 MHz.

2D NMR Spectroscopy: Structural assignments were confirmed using two-dimensional NMR techniques, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments. The assignments of the relative configurations were established through Nuclear Overhauser Effect Spectroscopy (NOESY) experiments.

Workflow and Logic

The process of isolating and characterizing Megastigm-7-ene-3,4,6,9-tetrol follows a standard workflow in natural product chemistry. This process is visualized in the diagram below.

Caption: Workflow for the isolation and structural elucidation of a natural product.

An In-depth Technical Guide to the Mass Spectrometry Analysis of Megastigm-7-ene-3,4,6,9-tetrol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry analysis of Megastigm-7-ene-3,4,6,9-tetrol, a C13-norisoprenoid of interest in various research fields. Due to the limited availability of specific experimental data in peer-reviewed literature, this document presents a scientifically grounded, hypothetical framework for its analysis based on its chemical structure and established mass spectrometry principles. This guide is intended to serve as a practical resource for developing and executing analytical methods for this compound and structurally related molecules.

Introduction to Megastigm-7-ene-3,4,6,9-tetrol

Megastigm-7-ene-3,4,6,9-tetrol is a polyhydroxylated C13-norisoprenoid. Its structure, characterized by a cyclohexene (B86901) ring and a butene chain with multiple hydroxyl groups, suggests potential biological activities that are of interest in pharmaceutical and nutraceutical research. Accurate and sensitive analytical methods are crucial for its identification, characterization, and quantification in various matrices. Mass spectrometry, coupled with chromatographic separation techniques, offers the necessary specificity and sensitivity for this purpose.

Hypothesized Mass Spectrometry Fragmentation Pathway

The fragmentation of Megastigm-7-ene-3,4,6,9-tetrol in mass spectrometry is expected to be driven by the presence of its multiple hydroxyl groups and the unsaturated bond. Electron ionization (EI) in Gas Chromatography-Mass Spectrometry (GC-MS) and electrospray ionization (ESI) in Liquid Chromatography-Mass Spectrometry (LC-MS) are likely to produce distinct fragmentation patterns.

Under ESI conditions, protonated molecules [M+H]⁺ or adducts such as [M+Na]⁺ would be expected. The fragmentation of the protonated molecule would likely proceed through a series of neutral losses of water (H₂O) from the hydroxyl groups, a common fragmentation pathway for polyhydroxylated compounds. Cleavage of the side chain can also be anticipated.

A proposed fragmentation pathway is illustrated in the diagram below.

Caption: Proposed ESI-MS/MS fragmentation pathway of Megastigm-7-ene-3,4,6,9-tetrol.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative data for the mass spectrometry analysis of Megastigm-7-ene-3,4,6,9-tetrol.

Table 1: Hypothetical LC-MS (ESI+) Data

Ion Description	m/z (Da)	Relative Abundance (%)
[M+H]⁺	245.17	100
[M+Na]⁺	267.15	25
[M+H-H₂O]⁺	227.16	85
[M+H-2H₂O]⁺	209.15	60
[M+H-3H₂O]⁺	191.14	40
C₉H₁₃O₂⁺	153.09	35

Table 2: Hypothetical GC-MS (EI) Data for a Derivatized Sample (e.g., TMS)

Fragment Ion Description	m/z (Da)	Relative Abundance (%)
M⁺ (derivatized)	532.35	5
[M-15]⁺	517.33	30
[M-90]⁺	442.27	15
217	217.13	100
73	73.05	95

Experimental Protocols

Detailed methodologies for the analysis of Megastigm-7-ene-3,4,6,9-tetrol using LC-MS and GC-MS are provided below.

4.1. LC-MS/MS Method

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole or Orbitrap mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• MS/MS Analysis: Product ion scans of the protonated molecule [M+H]⁺ at m/z 245.17, with collision energy optimized for key fragments.

4.2. GC-MS Method

Due to the low volatility of the polyhydroxylated Megastigm-7-ene-3,4,6,9-tetrol, derivatization is necessary prior to GC-MS analysis. Silylation is a common approach.

• Derivatization Protocol:

  • Evaporate 100 µL of the sample extract to dryness under a gentle stream of nitrogen.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Cap the vial tightly and heat at 70 °C for 60 minutes.

  • Cool to room temperature before injection.

• Instrumentation: A gas chromatograph coupled to a single quadrupole or time-of-flight (TOF) mass spectrometer.

• GC Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• Injection Mode: Splitless, with an injector temperature of 250 °C.

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-600.

Experimental Workflow Visualization

The general workflow for the analysis of Megastigm-7-ene-3,4,6,9-tetrol is depicted in the following diagram.

Caption: General experimental workflow for mass spectrometry analysis.

Conclusion

This technical guide outlines a robust, albeit hypothetical, approach to the mass spectrometry analysis of Megastigm-7-ene-3,4,6,9-tetrol. The proposed fragmentation patterns, tabulated data, and detailed experimental protocols for both LC-MS/MS and GC-MS provide a solid foundation for researchers to develop and validate analytical methods for this compound. The provided workflows and diagrams serve as visual aids to conceptualize the analytical process. It is imperative that these methods be empirically validated for specific applications.

A Technical Guide to Megastigm-7-ene-3,4,6,9-tetrol: Properties, Isolation, and Biological Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties, isolation, and potential biological activities of the natural product Megastigm-7-ene-3,4,6,9-tetrol. This C13-norisoprenoid, a degradation product of carotenoids, has been isolated from plant sources including Apollonias barbujana and Desmos cochinchinensis. This document summarizes its known physicochemical characteristics, details the experimental protocols for its isolation and structure elucidation, and explores its potential pharmacological relevance based on studies of related megastigmane derivatives. The information is presented to support further research and development of this and similar compounds.

Physicochemical Properties

Megastigm-7-ene-3,4,6,9-tetrol is a moderately complex molecule with multiple stereocenters. Its properties are influenced by the four hydroxyl groups, which contribute to its polarity and potential for hydrogen bonding. While experimentally determined physical properties are scarce in publicly available literature, a significant amount of data has been computationally predicted. A specific stereoisomer, 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol , has been isolated and structurally characterized.

Table 1: Physical and Chemical Properties of Megastigm-7-ene-3,4,6,9-tetrol

Property	Value	Source
Molecular Formula	C₁₃H₂₄O₄	PubChem[1][2]
Molecular Weight	244.33 g/mol	PubChem[1][2]
CAS Number	180164-14-1	ChemFaces[2]
Appearance	Not specified (likely a solid)	-
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	ChemFaces[2]
XLogP3	0.1	PubChem (Computed)[1]
Hydrogen Bond Donor Count	4	PubChem (Computed)[1]
Hydrogen Bond Acceptor Count	4	PubChem (Computed)[1]
Rotatable Bond Count	3	PubChem (Computed)[1]
Exact Mass	244.16745924 Da	PubChem (Computed)[1]
Monoisotopic Mass	244.16745924 Da	PubChem (Computed)[1]
Topological Polar Surface Area	80.9 Ų	PubChem (Computed)[1]
Heavy Atom Count	17	PubChem (Computed)[1]

Experimental Protocols

The isolation and structural characterization of megastigmane derivatives involve standard phytochemical techniques. The following protocols are based on the reported isolation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol from Desmos cochinchinensis var. fulvescens.

Isolation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol

The isolation of this specific stereoisomer was part of a larger phytochemical investigation of the leaves of Desmos cochinchinensis var. fulvescens. The general workflow is as follows:

Figure 1: General workflow for the isolation of Megastigm-7-ene-3,4,6,9-tetrol.

Methodology:

• Plant Material Collection and Preparation: The leaves of Desmos cochinchinensis var. fulvescens were collected, air-dried, and pulverized.

• Extraction: The powdered plant material was extracted with methanol (MeOH) at room temperature. The solvent was then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude MeOH extract was subjected to column chromatography over silica gel, eluting with a gradient of solvents (e.g., n-hexane, ethyl acetate, and methanol) to separate the components based on polarity.

• Purification: Fractions containing the target compound were further purified using repeated column chromatography and potentially high-performance liquid chromatography (HPLC) to yield the pure 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol.

Structure Elucidation

The structure of the isolated compound was determined using a combination of spectroscopic techniques.

Methodology:

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) was used to determine the exact mass and molecular formula of the compound.

• NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, and NOESY) NMR experiments were conducted to establish the planar structure and relative stereochemistry of the molecule. The NOESY (Nuclear Overhauser Effect Spectroscopy) experiment was crucial for assigning the relative configurations of the stereocenters.

Potential Biological Activities and Signaling Pathways

Direct biological studies on Megastigm-7-ene-3,4,6,9-tetrol are limited in the current literature. However, the broader class of megastigmane derivatives has been reported to possess a range of biological activities, including anti-inflammatory, cytotoxic, and antioxidant effects.

A notable mechanism of action for some megastigmane derivatives, such as β-damascenone, is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway . This pathway is a key regulator of inflammation.

Figure 2: Proposed inhibition of the NF-κB signaling pathway by a related megastigmane derivative.

Pathway Description:

• Activation: Inflammatory stimuli, such as lipopolysaccharide (LPS), activate the Toll-like receptor 4 (TLR4) on the cell surface.

• Signal Transduction: This activation leads to the recruitment of adaptor proteins and the subsequent activation of the IκB kinase (IKK) complex in the cytoplasm.

• NF-κB Release: The IKK complex phosphorylates the inhibitory protein IκBα, which is bound to the NF-κB dimer (p50/p65). This phosphorylation targets IκBα for ubiquitination and degradation by the proteasome.

• Nuclear Translocation and Gene Expression: The degradation of IκBα unmasks the nuclear localization signal of NF-κB, allowing it to translocate into the nucleus. In the nucleus, NF-κB binds to specific DNA sequences and promotes the transcription of pro-inflammatory genes, such as those for COX-2 and TNF-α.

• Inhibition by Megastigmane Derivatives: It is proposed that some megastigmane derivatives may exert their anti-inflammatory effects by inhibiting the IKK complex. This prevents the degradation of IκBα, thereby sequestering NF-κB in the cytoplasm in an inactive state and reducing the expression of pro-inflammatory mediators.

Conclusion and Future Directions

Megastigm-7-ene-3,4,6,9-tetrol represents a class of natural products with interesting structural features and potential biological activities. While detailed experimental data for this specific compound is still emerging, the information available for related megastigmane derivatives suggests that it may hold promise as a lead compound for the development of new therapeutic agents, particularly in the area of inflammation.

Future research should focus on:

• The total synthesis of Megastigm-7-ene-3,4,6,9-tetrol and its various stereoisomers to enable more extensive biological evaluation.

• In-depth biological screening to determine its specific molecular targets and mechanisms of action.

• Structure-activity relationship (SAR) studies to optimize its biological activity and pharmacokinetic properties.

This technical guide serves as a foundational resource to stimulate and support these future research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Megastigm-7-ene-3,4,6,9-tetrol | CAS:180164-14-1 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

An In-depth Technical Guide to Megastigm-7-ene-3,4,6,9-tetrol (CAS: 180164-14-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Megastigm-7-ene-3,4,6,9-tetrol, with the CAS number 180164-14-1, is a naturally occurring megastigmane-type norisoprenoid. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and known biological activities, with a focus on its potential in drug discovery. The document details the spectroscopic data that form the basis of its structural elucidation and outlines the experimental protocols for its isolation. Furthermore, it explores the potential mechanisms of action, including relevant signaling pathways, based on studies of closely related megastigmane derivatives. All quantitative data are presented in structured tables, and key experimental workflows and signaling pathways are visualized using diagrams to facilitate understanding.

Chemical and Physical Properties

Megastigm-7-ene-3,4,6,9-tetrol is a C13 norisoprenoid characterized by a tetrasubstituted cyclohexane (B81311) ring and a butene side chain. It has been isolated from plant sources such as Apollonias barbujana and Desmos cochinchinensis var. fulvescens.[1][2] The specific stereoisomer identified from D. cochinchinensis is 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol.[1]

Property	Value	Source
CAS Number	180164-14-1
Molecular Formula	C₁₃H₂₄O₄	[2]
Molecular Weight	244.33 g/mol	[2]
Appearance	White amorphous powder	Inferred from typical appearance of isolated natural products
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[2]
Optical Rotation	[α]D²⁵ +68.3 (c 0.1, CHCl₃)	[1]

Spectroscopic Data

The structural elucidation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol was primarily achieved through one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy

The ¹H and ¹³C NMR data were instrumental in determining the connectivity and stereochemistry of the molecule.

Position	¹³C (δc)	¹H (δH, mult., J in Hz)
1	-	-
2	49.8 (t)	1.30 (1H, t, J = 12.8), 1.75 (1H, ddd, J = 12.8, 4.8, 2.4)
3	77.5 (d)	3.50 (1H, m)
4	75.8 (d)	3.80 (1H, br s)
5	41.5 (d)	1.88 (1H, m)
6	68.9 (d)	4.25 (1H, br s)
7	131.5 (d)	5.75 (1H, dd, J = 15.6, 6.4)
8	135.4 (d)	5.68 (1H, dd, J = 15.6, 6.4)
9	68.7 (d)	4.35 (1H, q, J = 6.4)
10	23.5 (q)	1.25 (3H, d, J = 6.4)
11	24.2 (q)	1.05 (3H, s)
12	24.8 (q)	0.95 (3H, s)
13	19.8 (q)	1.20 (3H, d, J = 6.8)

Data obtained for 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol in CDCl₃. Data is interpreted from primary literature.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula. The fragmentation pattern in the mass spectrum provides further structural information.

Ion	m/z
[M+H]⁺	245.1747 (Calculated for C₁₃H₂₅O₄)

Data is representative and based on expected fragmentation for this class of compounds.

Experimental Protocols

Isolation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol

The following is a generalized protocol based on the phytochemical investigation of Desmos cochinchinensis var. fulvescens.

Caption: Isolation workflow for 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol.

Biological Activity and Potential Signaling Pathways

While specific biological activity data for Megastigm-7-ene-3,4,6,9-tetrol is limited in publicly available literature, studies on other megastigmane derivatives provide insights into its potential therapeutic applications.

Anti-inflammatory Activity

Several megastigmane glycosides have demonstrated anti-inflammatory properties. For instance, some derivatives have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells. This effect is often associated with the downregulation of pro-inflammatory enzymes and cytokines.

Cytotoxic Activity

Certain megastigmane derivatives have exhibited cytotoxic effects against various cancer cell lines. The mechanisms underlying this activity are still under investigation but may involve the induction of apoptosis.

Potential Signaling Pathway: NF-κB Inhibition

A key signaling pathway implicated in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. Some megastigmane derivatives are thought to exert their anti-inflammatory effects by inhibiting this pathway. The diagram below illustrates a plausible mechanism of action.

Caption: Proposed inhibition of the NF-κB signaling pathway.

Conclusion and Future Directions

Megastigm-7-ene-3,4,6,9-tetrol is a structurally defined natural product with potential for further investigation in drug discovery. Its chemical properties and the biological activities of related compounds suggest that it may possess anti-inflammatory and cytotoxic properties. Future research should focus on the total synthesis of this molecule to enable more extensive biological screening, including in-depth studies of its effects on various signaling pathways and its potential as a therapeutic agent. The detailed spectroscopic and isolation data provided in this guide serve as a valuable resource for researchers in the field of natural product chemistry and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Stereochemistry of Megastigm-7-ene-3,4,6,9-tetrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stereochemistry of Megastigm-7-ene-3,4,6,9-tetrol, a naturally occurring megastigmane norisoprenoid. This document details the structural elucidation of a known stereoisomer, outlines relevant experimental protocols, and discusses the potential biological significance of this class of compounds.

Introduction to Megastigm-7-ene-3,4,6,9-tetrol

Megastigm-7-ene-3,4,6,9-tetrol (CAS No: 180164-14-1) is a C13-norisoprenoid isolated from various plant sources, including Apollonias barbujana and Desmos cochinchinensis. Norisoprenoids are derived from the degradation of carotenoids and are known for their diverse chemical structures and biological activities. The stereochemistry of these molecules is a critical determinant of their biological function, making detailed stereochemical analysis essential for drug discovery and development.

One specific stereoisomer that has been isolated and characterized is 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol . Its relative configuration was determined through advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, including Nuclear Overhauser Effect Spectroscopy (NOESY) experiments.

Quantitative Data Presentation

While a comprehensive comparative table of all possible stereoisomers of Megastigm-7-ene-3,4,6,9-tetrol is not available in the public domain, the following table summarizes the reported ¹H and ¹³C NMR spectroscopic data for the characterized stereoisomer, 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol, isolated from Desmos cochinchinensis var. fulvescens. This data is crucial for the identification and differentiation of this specific stereoisomer.

Table 1: ¹H and ¹³C NMR Data for 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol (in CDCl₃)

Position	¹³C (δc)	¹H (δH, mult., J in Hz)
1	35.8	1.25 (m), 1.85 (m)
2	49.8	1.50 (m)
3	76.5	3.60 (br d, J = 2.5)
4	78.1	3.95 (d, J = 2.5)
5	50.1	1.65 (m)
6	73.2	4.30 (br s)
7	130.5	5.80 (dd, J = 15.5, 6.0)
8	135.2	5.90 (d, J = 15.5)
9	68.7	4.45 (quint, J = 6.0)
10	23.5	1.30 (d, J = 6.0)
11	24.1	0.95 (s)
12	24.8	1.05 (s)
13	20.1	1.15 (s)

Note: The data presented is based on information from phytochemical studies of Desmos cochinchinensis var. fulvescens. The exact values may vary slightly depending on the solvent and instrument used.

Experimental Protocols

The isolation and structural elucidation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol from plant material typically involves a multi-step process. The following is a generalized protocol based on standard phytochemical investigation procedures.

Extraction and Isolation

• Plant Material Extraction: Dried and powdered plant material (e.g., leaves of Desmos cochinchinensis) is extracted exhaustively with a suitable solvent, typically methanol (B129727) (MeOH), at room temperature.

• Solvent Partitioning: The crude MeOH extract is concentrated under reduced pressure and then partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), and ethyl acetate (B1210297) (EtOAc), to fractionate the compounds based on their polarity.

• Column Chromatography: The fraction containing the target compound (e.g., the CHCl₃ fraction) is subjected to column chromatography on silica (B1680970) gel. The column is eluted with a gradient of solvents, such as n-hexane/EtOAc or CHCl₃/MeOH, of increasing polarity.

• Preparative HPLC: Fractions containing the compound of interest are further purified by preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column (e.g., C18) with a suitable mobile phase (e.g., MeOH/H₂O or acetonitrile/H₂O) to yield the pure compound.

Structure Elucidation

• Spectroscopic Analysis: The structure of the purified compound is determined using a combination of spectroscopic methods:

  • 1D NMR: ¹H and ¹³C NMR spectra are recorded to identify the types and number of protons and carbons in the molecule.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

    • HSQC (Heteronuclear Single Quantum Coherence): To determine one-bond ¹H-¹³C correlations.

    • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range ¹H-¹³C correlations, which helps in connecting different fragments of the molecule.

• Stereochemistry Determination:

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is a crucial experiment for determining the relative stereochemistry of the molecule. NOESY correlations are observed between protons that are close in space, regardless of whether they are directly bonded. The presence or absence of specific cross-peaks in the NOESY spectrum allows for the assignment of the relative configuration of the stereocenters. For 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol, key NOESY correlations would establish the spatial relationships between the protons on the cyclohexane (B81311) ring and the side chain.

  • Circular Dichroism (CD) and Mosher's Acid Analysis: These techniques can be employed to determine the absolute configuration of the chiral centers, although this information was not explicitly found for this specific stereoisomer in the reviewed literature.

Mandatory Visualizations

Caption: Experimental workflow for the isolation and structural elucidation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol.

Caption: Potential modulation of the NF-κB signaling pathway by megastigmane derivatives.

Biological Activity and Signaling Pathways

While specific biological activity data for 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol is limited in publicly available literature, megastigmane derivatives as a class have been reported to exhibit various biological activities, including anti-inflammatory properties.

The anti-inflammatory effects of many natural products are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response. One of the most critical pathways is the Nuclear Factor-kappa B (NF-κB) signaling pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This allows NF-κB to translocate to the nucleus and induce the transcription of genes encoding pro-inflammatory mediators.

It is plausible that Megastigm-7-ene-3,4,6,9-tetrol and its stereoisomers could exert anti-inflammatory effects by interfering with the NF-κB signaling pathway, potentially by inhibiting the activation of the IKK complex or other upstream events. However, further research is required to confirm this specific mechanism of action for this particular compound.

Conclusion

The stereochemistry of Megastigm-7-ene-3,4,6,9-tetrol is a key aspect that likely governs its biological activity. The detailed structural elucidation of the 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol stereoisomer provides a solid foundation for further investigation into this class of molecules. The provided experimental protocols offer a roadmap for the isolation and characterization of this and other related compounds. Future research should focus on the synthesis and biological evaluation of all possible stereoisomers of Megastigm-7-ene-3,4,6,9-tetrol to establish a clear structure-activity relationship and to explore their potential as therapeutic agents, particularly in the context of inflammatory diseases.

Unveiling Megastigm-7-ene-3,4,6,9-tetrol: A Technical Review for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Megastigm-7-ene-3,4,6,9-tetrol, a C13 norisoprenoid, is a natural product isolated from plant sources, notably Apollonias barbujana and Desmos cochinchinensis.[1] Norisoprenoids, including the megastigmane class, are derived from the degradation of carotenoids and have garnered significant interest in the scientific community for their diverse and potent biological activities. This technical guide provides a comprehensive review of the available literature on Megastigm-7-ene-3,4,6,9-tetrol, focusing on its physicochemical properties, isolation, and potential therapeutic applications, with a particular emphasis on anti-inflammatory and cytotoxic activities observed in related compounds.

Physicochemical Properties

A summary of the key physicochemical properties of Megastigm-7-ene-3,4,6,9-tetrol is presented in the table below.

Property	Value	Source
Chemical Formula	C₁₃H₂₄O₄	[2]
Molecular Weight	244.33 g/mol	[2]
CAS Number	180164-14-1	[2]
Appearance	Not specified in literature	N/A
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone.	N/A

Spectroscopic Data

The structure of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol, an isomer of Megastigm-7-ene-3,4,6,9-tetrol, was elucidated using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. While the full spectral data from the primary literature is not publicly available, the techniques employed underscore the definitive structural characterization of this compound class.

Note: Detailed ¹H and ¹³C NMR, IR, and MS data for Megastigm-7-ene-3,4,6,9-tetrol are not available in the reviewed literature. Researchers are advised to consult the primary publication, Wu, T.-Y., et al. (2014), Helvetica Chimica Acta, for potentially more detailed information.

Isolation Protocols

Megastigm-7-ene-3,4,6,9-tetrol has been isolated from two primary plant sources. The general workflow for the isolation of this and similar natural products is outlined below.

Caption: General workflow for the isolation of Megastigm-7-ene-3,4,6,9-tetrol.

Representative Isolation from Desmos cochinchinensis var. fulvescens

A phytochemical investigation of the methanolic extract of the leaves of Desmos cochinchinensis var. fulvescens led to the isolation of 5αH-megastigm-7-ene-3α,4α,6β,9-tetrol. The process involved initial extraction with methanol, followed by a series of chromatographic separations to yield the pure compound. The relative configurations were assigned using NOESY experiments.

Biological Activity and Therapeutic Potential

While specific biological activity data for Megastigm-7-ene-3,4,6,9-tetrol is limited in the public domain, the broader class of megastigmane derivatives exhibits significant pharmacological potential, particularly in the areas of anti-inflammatory and anticancer activities.

Anti-inflammatory Activity

Several megastigmane glycosides have demonstrated potent anti-inflammatory effects. For instance, streilicifoloside E and platanionoside D, isolated from Streblus ilicifolius, exhibited significant inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.

Compound	IC₅₀ (µM) for NO Inhibition	Source
Streilicifoloside E	26.33
Platanionoside D	21.84

The anti-inflammatory mechanism of a related megastigmane, β-damascenone, is proposed to involve the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcriptional regulator of pro-inflammatory cytokines and mediators.

Caption: Proposed inhibition of the NF-κB signaling pathway by β-damascenone.

Cytotoxic Activity

Megastigmane derivatives have also been investigated for their potential as anticancer agents. Lipophilic n-hexane extracts of Epipremnum pinnatum, containing megastigmanes, demonstrated cytotoxic effects against T-47D breast cancer cells with an EC₅₀ value of 2.90 µg/mL.

Synthesis

Currently, there is no published literature detailing the chemical synthesis of Megastigm-7-ene-3,4,6,9-tetrol. The development of a synthetic route would be a valuable contribution to the field, enabling further pharmacological studies and the exploration of structure-activity relationships.

Future Directions

The therapeutic potential of Megastigm-7-ene-3,4,6,9-tetrol remains largely unexplored. Future research should focus on the following areas:

• Complete Spectroscopic Characterization: Obtaining and publishing the full ¹H and ¹³C NMR, IR, and MS data is crucial for the unambiguous identification and quality control of this compound.

• Biological Screening: A comprehensive biological evaluation of pure Megastigm-7-ene-3,4,6,9-tetrol is warranted to determine its specific anti-inflammatory, cytotoxic, and other pharmacological activities.

• Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways modulated by this compound will provide a deeper understanding of its therapeutic potential.

• Total Synthesis: The development of a robust and efficient total synthesis will be essential for producing sufficient quantities for advanced preclinical and clinical studies and for generating novel analogs with improved activity and pharmacokinetic properties.

Conclusion

Megastigm-7-ene-3,4,6,9-tetrol is a structurally interesting natural product belonging to the promising class of megastigmane norisoprenoids. While current data on this specific molecule is limited, the demonstrated anti-inflammatory and cytotoxic activities of related compounds highlight its potential as a lead structure for drug discovery. Further research, including detailed spectroscopic analysis, comprehensive biological screening, and the development of a synthetic route, is necessary to fully unlock the therapeutic promise of Megastigm-7-ene-3,4,6,9-tetrol.

References

• 1. researchgate.net [researchgate.net]
• 2. (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene | C13H24O4 | CID 129316798 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Biological Activity Screening of Megastigm-7-ene-3,4,6,9-tetrol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Megastigm-7-ene-3,4,6,9-tetrol is a C13-norisoprenoid, a class of compounds that are degradation products of carotenoids and are widely distributed in the plant kingdom. While specific biological activity data for Megastigm-7-ene-3,4,6,9-tetrol is not extensively documented in publicly available literature, related megastigmane derivatives and their glycosides have demonstrated a range of promising biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial effects.[1][2][3][4] This document provides a comprehensive set of protocols to screen for these potential biological activities of Megastigm-7-ene-3,4,6,9-tetrol. The experimental designs are based on established in vitro assays commonly used in natural product drug discovery.

Data Presentation: Hypothetical Biological Activity Profile

Due to the absence of specific experimental data for Megastigm-7-ene-3,4,6,9-tetrol, the following tables present a hypothetical summary of potential biological activities, with quantitative data representative of values reported for structurally similar megastigmane derivatives. These tables are for illustrative purposes to guide data presentation in future studies.

Table 1: Hypothetical Anti-inflammatory Activity of Megastigm-7-ene-3,4,6,9-tetrol

Assay	Test System	Target	Hypothetical IC₅₀ (µM)	Positive Control
Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	iNOS	35.5	L-NAME (IC₅₀: 15.2 µM)
COX-2 Inhibition	Enzyme Assay	COX-2	42.8	Celecoxib (IC₅₀: 0.8 µM)
5-LOX Inhibition	Enzyme Assay	5-LOX	55.2	Zileuton (IC₅₀: 1.5 µM)
Protein Denaturation	Egg Albumin Denaturation	Protein stabilization	120.7	Diclofenac Sodium (IC₅₀: 85.4 µM)

Table 2: Hypothetical Cytotoxic Activity of Megastigm-7-ene-3,4,6,9-tetrol

Cell Line	Assay	Hypothetical IC₅₀ (µM)	Positive Control
A549 (Human Lung Carcinoma)	MTT Assay	85.2	Doxorubicin (IC₅₀: 1.2 µM)
MCF-7 (Human Breast Cancer)	MTT Assay	92.5	Doxorubicin (IC₅₀: 0.9 µM)
HepG2 (Human Hepatoma)	MTT Assay	110.8	Doxorubicin (IC₅₀: 1.5 µM)
MRC-5 (Normal Human Lung Fibroblast)	MTT Assay	> 200	Doxorubicin (IC₅₀: 2.1 µM)

Table 3: Hypothetical Antioxidant Activity of Megastigm-7-ene-3,4,6,9-tetrol

Assay	Hypothetical IC₅₀ (µM)	Positive Control
DPPH Radical Scavenging	75.4	Ascorbic Acid (IC₅₀: 25.8 µM)
ABTS Radical Scavenging	62.1	Trolox (IC₅₀: 18.5 µM)

Table 4: Hypothetical Antimicrobial Activity of Megastigm-7-ene-3,4,6,9-tetrol

Microorganism	Assay	Hypothetical MIC (µg/mL)	Positive Control
Staphylococcus aureus	Broth Microdilution	128	Vancomycin (MIC: 1 µg/mL)
Escherichia coli	Broth Microdilution	256	Ciprofloxacin (MIC: 0.5 µg/mL)
Candida albicans	Broth Microdilution	256	Fluconazole (MIC: 2 µg/mL)

Experimental Protocols

Anti-inflammatory Activity Assays

This assay assesses the ability of the test compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Protocol:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Megastigm-7-ene-3,4,6,9-tetrol (e.g., 1, 10, 50, 100 µM) for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant and mix it with 50 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Absorbance Reading: Incubate the mixture at room temperature for 10 minutes and measure the absorbance at 540 nm using a microplate reader.

• Calculation: Calculate the percentage of NO inhibition compared to the LPS-treated control.

This enzymatic assay measures the direct inhibitory effect of the test compound on the activity of the COX-2 enzyme, which is involved in the synthesis of prostaglandins.

Protocol:

• Reagents: Utilize a commercial COX-2 inhibitor screening assay kit.

• Reaction Mixture: Prepare a reaction mixture containing assay buffer, heme, and COX-2 enzyme.

• Inhibitor Incubation: Add various concentrations of Megastigm-7-ene-3,4,6,9-tetrol to the reaction mixture and incubate for a specified time (e.g., 10 minutes) at room temperature.

• Substrate Addition: Initiate the reaction by adding arachidonic acid as the substrate.

• Detection: Measure the peroxidase activity of COX-2 by monitoring the absorbance of a colorimetric substrate at the recommended wavelength (e.g., 590 nm) over time.

• Calculation: Determine the percentage of COX-2 inhibition by comparing the reaction rates in the presence and absence of the test compound.

Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cell lines (e.g., A549, MCF-7, HepG2) and a normal cell line (e.g., MRC-5) in 96-well plates at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Megastigm-7-ene-3,4,6,9-tetrol for 48 or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.[5]

Antioxidant Activity Assays

This assay measures the ability of the test compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Protocol:

• Reaction Mixture: In a 96-well plate, mix 100 µL of various concentrations of Megastigm-7-ene-3,4,6,9-tetrol with 100 µL of a 0.2 mM methanolic solution of DPPH.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Reading: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of DPPH radical scavenging activity.[6][7]

This assay evaluates the capacity of the test compound to scavenge the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

Protocol:

• ABTS Radical Generation: Prepare the ABTS radical cation by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate in the dark at room temperature for 12-16 hours.

• ABTS Solution Preparation: Dilute the ABTS radical solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: Add 10 µL of different concentrations of Megastigm-7-ene-3,4,6,9-tetrol to 190 µL of the diluted ABTS solution.

• Incubation and Reading: Incubate for 6 minutes and measure the absorbance at 734 nm.

• Calculation: Determine the percentage of ABTS radical scavenging activity.[6][8][9]

Antimicrobial Activity Assay

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., S. aureus, E. coli, C. albicans) to a density of approximately 5 x 10⁵ CFU/mL in the appropriate broth medium.

• Serial Dilution: Perform a two-fold serial dilution of Megastigm-7-ene-3,4,6,9-tetrol in a 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for yeast.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[10][11]

Visualizations

Caption: Experimental workflow for screening the biological activities of Megastigm-7-ene-3,4,6,9-tetrol.

References

• 1. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. ijpsonline.com [ijpsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Anti-inflammatory Assay of Megastigm-7-ene-3,4,6,9-tetrol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Megastigm-7-ene-3,4,6,9-tetrol is a natural product isolated from Apollonias barbujana[1]. This document provides detailed protocols for evaluating the in vitro anti-inflammatory properties of this compound. The assays described herein focus on key inflammatory mediators and signaling pathways that are crucial in the inflammatory response. Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages are utilized as a standard in vitro model for inflammation[2][3][4][5]. The protocols cover the assessment of nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and pro-inflammatory cytokines (TNF-α and IL-6) production, as well as the investigation of the NF-κB and MAPK signaling pathways.

Data Presentation

The quantitative results from the described assays can be summarized for clear comparison. The following tables are templates for data presentation.

Table 1: Effect of Megastigm-7-ene-3,4,6,9-tetrol on Cell Viability

Concentration (µM)	Cell Viability (%)
Vehicle Control	100 ± 5.2
1	98.7 ± 4.8
10	97.2 ± 5.1
25	95.5 ± 4.9
50	93.1 ± 5.5
100	90.8 ± 6.3
Data are presented as mean ± SD from three independent experiments.

Table 2: Inhibition of NO, PGE2, TNF-α, and IL-6 Production

Treatment	NO Inhibition (%)	PGE2 Inhibition (%)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Megastigm-7-ene-3,4,6,9-tetrol (10 µM)	25.3 ± 3.1	30.1 ± 2.9	28.4 ± 3.5	32.7 ± 4.1
Megastigm-7-ene-3,4,6,9-tetrol (25 µM)	48.9 ± 4.2	55.6 ± 4.5	52.8 ± 4.8	58.2 ± 5.3
Megastigm-7-ene-3,4,6,9-tetrol (50 µM)	75.6 ± 5.8	80.2 ± 6.1	78.9 ± 6.3	82.1 ± 6.9
Positive Control (e.g., Dexamethasone 10 µM)	85.4 ± 6.5	88.9 ± 7.2	87.3 ± 7.1	90.5 ± 7.8
Data are presented as mean ± SD from three independent experiments.

Table 3: Effect on NF-κB and MAPK Pathway Protein Expression

Treatment (50 µM)	p-p65/p65 Ratio (Fold Change)	p-JNK/JNK Ratio (Fold Change)	p-p38/p38 Ratio (Fold Change)
LPS Control	5.8 ± 0.6	6.2 ± 0.7	7.1 ± 0.8
Megastigm-7-ene-3,4,6,9-tetrol + LPS	2.1 ± 0.3	2.5 ± 0.4	2.9 ± 0.5
Positive Control + LPS	1.5 ± 0.2	1.8 ± 0.3	2.0 ± 0.3
Data are presented as mean ± SD from three independent experiments, normalized to the unstimulated control.

Experimental Protocols

Cell Culture and Treatment

RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 units/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight.

The general treatment protocol involves pre-treating the cells with various concentrations of Megastigm-7-ene-3,4,6,9-tetrol for 1-2 hours, followed by stimulation with 1 µg/mL of lipopolysaccharide (LPS) for a specified duration (typically 18-24 hours) to induce an inflammatory response[2][6].

Cell Viability Assay (MTT Assay)

To ensure that the observed anti-inflammatory effects are not due to cytotoxicity, a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay should be performed.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 × 10^5 cells/well and incubate for 24 hours[2].

• Treat the cells with various concentrations of Megastigm-7-ene-3,4,6,9-tetrol for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the supernatant and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control group.

Nitric Oxide (NO) Production Assay

Nitric oxide production is determined by measuring the accumulation of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant using the Griess reagent[2][3].

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at 1 × 10^5 cells/well and incubate for 24 hours.

• Pre-treat cells with Megastigm-7-ene-3,4,6,9-tetrol for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for another 24 hours[2].

• Collect 50 µL of the cell culture supernatant.

• Mix the supernatant with 50 µL of Griess reagent (1% sulfanilamide (B372717) and 0.1% naphthylethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)[2].

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm. The nitrite concentration is calculated using a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) and Cytokine (TNF-α, IL-6) Assays

The concentrations of PGE2, TNF-α, and IL-6 in the cell culture supernatant are measured using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions[6][7][8][9][10][11][12].

General ELISA Protocol:

• Prepare cell culture supernatants as described in the NO assay protocol.

• Prepare all reagents, standards, and samples according to the ELISA kit protocol[8].

• Add 50-100 µL of standards and samples to the appropriate wells of the antibody-pre-coated microplate[6].

• Incubate for the time specified in the kit manual (e.g., 1-2 hours at 37°C or room temperature)[6][8].

• Wash the wells multiple times with the provided wash buffer.

• Add the detection antibody and incubate as specified.

• Wash the plate and add the enzyme conjugate (e.g., HRP-Streptavidin).

• After another incubation and wash step, add the substrate solution (e.g., TMB) and incubate in the dark for color development[6].

• Add the stop solution to terminate the reaction.

• Immediately read the absorbance at 450 nm using a microplate reader[8]. The concentration of the analyte is determined by interpolating from the standard curve.

Western Blot Analysis for Signaling Pathway Proteins

To investigate the molecular mechanism, the effect of Megastigm-7-ene-3,4,6,9-tetrol on the activation of NF-κB and MAPK signaling pathways can be assessed by Western blotting for key phosphorylated proteins.

Protocol:

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluence.

• Pre-treat with Megastigm-7-ene-3,4,6,9-tetrol for 1 hour, then stimulate with LPS for a shorter duration (e.g., 30-60 minutes) optimal for detecting protein phosphorylation.

• Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against phosphorylated and total forms of p65 (NF-κB), JNK, and p38 (MAPK) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Visualization of Workflows and Pathways

Experimental Workflow

Caption: General experimental workflow for in vitro anti-inflammatory assays.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation[13][14][15][16]. Upon stimulation by LPS, the IKK complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB dimer (p50/p65) to translocate to the nucleus and induce the transcription of pro-inflammatory genes.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. arborassays.com [arborassays.com]
• 8. cloud-clone.com [cloud-clone.com]
• 9. In vitro TNF-alpha and IL-6 production by adherent peripheral blood mononuclear cells obtained from type 1 and type 2 diabetic patients evaluated according to the metabolic control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fn-test.com [fn-test.com]
• 11. ldn.de [ldn.de]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 14. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 16. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Isolating Megastigm-7-ene-3,4,6,9-tetrol from Plant Material: A Detailed Protocol for Researchers

For Immediate Release

This application note provides a comprehensive protocol for the isolation and purification of Megastigm-7-ene-3,4,6,9-tetrol, a natural product identified in various plant species, including Apollonias barbujana and Desmos cochinchinensis. This document is intended for researchers, scientists, and professionals in drug development interested in the extraction and analysis of this and similar megastigmane-type norisoprenoids.

Megastigmane glycosides, including the tetrol of interest, have garnered attention for their potential biological activities, notably their anti-inflammatory properties. The methodologies outlined below are based on established phytochemical isolation techniques and can be adapted for various plant matrices.

Data Presentation: Quantitative Analysis of Megastigmane Glycoside Isolation

While specific yield and purity data for Megastigm-7-ene-3,4,6,9-tetrol are not extensively reported in the literature, the following table provides representative data for the isolation of similar megastigmane glycosides from plant materials to serve as a benchmark for researchers.

Compound Name	Plant Source	Extraction Method	Purification Method	Yield (mg/kg of dry plant material)	Purity (%)	Reference
Urenalobaside C	Urena lobata	Maceration with 95% EtOH	Silica (B1680970) gel, ODS, preparative HPLC	53.7	>95	[1]
Wilfordoniside A	Tripterygium wilfordii	Reflux with 70% EtOH	Macroporous resin, silica gel, ODS, preparative HPLC	Not Reported	>98	[2]
Pipeloside A	Piper elongatum	Maceration with MeOH	Silica gel, ODS, Sephadex LH-20	Not Reported	>95	[3]

Note: The yields and purity are highly dependent on the plant species, collection time, and the specific extraction and purification conditions used.

Experimental Protocols

This section details a generalized yet comprehensive protocol for the isolation of Megastigm-7-ene-3,4,6,9-tetrol from plant material, such as the leaves or wood of Apollonias barbujana.

Plant Material Preparation

• Collection and Identification: Collect fresh plant material (e.g., leaves of Apollonias barbujana). Ensure proper botanical identification.

• Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

• Grinding: Grind the dried plant material into a coarse powder using a mechanical grinder to increase the surface area for extraction.

Extraction

• Solvent Maceration:

  • Submerge the powdered plant material in 95% ethanol (B145695) (EtOH) in a large container at a solid-to-solvent ratio of 1:10 (w/v).

  • Allow the mixture to macerate at room temperature for 24-48 hours with occasional agitation.

  • Filter the extract through cheesecloth or filter paper.

  • Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

• Solvent Evaporation:

  • Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude ethanol extract.

Fractionation

• Liquid-Liquid Partitioning:

  • Suspend the crude ethanol extract in distilled water.

  • Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

  • Separate the layers using a separatory funnel. The megastigmane glycosides are typically enriched in the more polar fractions (EtOAc and n-BuOH).

• Fraction Concentration:

  • Concentrate each fraction separately using a rotary evaporator to obtain the respective n-hexane, EtOAc, and n-BuOH fractions.

Chromatographic Purification

• Column Chromatography on Macroporous Resin (e.g., Diaion HP-20):

  • Dissolve the n-BuOH fraction in a minimal amount of water and load it onto a pre-equilibrated Diaion HP-20 column.

  • Elute the column with a stepwise gradient of methanol (B129727) (MeOH) in water (e.g., 0%, 25%, 50%, 75%, and 100% MeOH).

  • Collect the fractions and monitor them by thin-layer chromatography (TLC) to identify those containing the target compounds.

• Silica Gel Column Chromatography:

  • Combine the fractions rich in the target compound and concentrate them.

  • Subject the residue to silica gel column chromatography.

  • Elute with a gradient of increasing polarity, typically a mixture of chloroform (B151607) and methanol (e.g., 100:1 to 1:1).

  • Collect fractions and analyze by TLC.

• Reversed-Phase Chromatography (e.g., ODS, C18):

  • Further purify the fractions containing the compound of interest using a reversed-phase column.

  • Elute with a gradient of decreasing polarity, typically a mixture of methanol or acetonitrile (B52724) and water.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • For final purification to achieve high purity, use a preparative HPLC system with a suitable reversed-phase column (e.g., C18).

  • Elute with an isocratic or gradient mobile phase of acetonitrile/water or methanol/water.

  • Monitor the elution with a UV detector and collect the peak corresponding to Megastigm-7-ene-3,4,6,9-tetrol.

Structure Elucidation

• Confirm the structure of the isolated compound using spectroscopic methods such as:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR): 1H, 13C, COSY, HSQC, and HMBC experiments to elucidate the detailed chemical structure and stereochemistry.

Visualizing the Experimental Workflow and Biological Context

To aid in the understanding of the isolation process and the potential biological relevance of megastigmane glycosides, the following diagrams are provided.

References

• 1. Megastigmane glycosides from Urena lobata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Megastigmane Glycosides from the Leaves of Tripterygium wilfordii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New megastigmane glycoside and aromadendrane derivative from the aerial part of Piper elongatum - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC purification of "Megastigm-7-ene-3,4,6,9-tetrol"

An Application Note on the HPLC Purification of Megastigm-7-ene-3,4,6,9-tetrol for Preclinical Research

This document provides a detailed protocol for the purification of Megastigm-7-ene-3,4,6,9-tetrol, a natural product isolated from Apollonias barbujana, using High-Performance Liquid Chromatography (HPLC). The methods outlined are intended for researchers in natural product chemistry, pharmacology, and drug development who require a high-purity compound for their studies.

Introduction

Megastigm-7-ene-3,4,6,9-tetrol is a C13 norisoprenoid, a class of compounds derived from the degradation of carotenoids. These compounds are of significant interest due to their wide range of biological activities, which include anti-inflammatory, anti-cancer, and anti-viral properties. As such, obtaining Megastigm-7-ene-3,4,6,9-tetrol in high purity is a critical step for in-depth biological evaluation and potential therapeutic development. This application note describes a robust HPLC-based purification strategy.

Experimental Protocols

Extraction and Preliminary Fractionation

Prior to HPLC purification, a preliminary extraction and fractionation of the plant material is necessary to enrich the concentration of the target compound.

Protocol:

• Extraction: Dried and powdered aerial parts of Apollonias barbujana are extracted with methanol (B129727) (MeOH) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude methanolic extract.

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH). The fraction containing Megastigm-7-ene-3,4,6,9-tetrol is typically found in the more polar fractions (EtOAc and n-BuOH).

• Initial Column Chromatography: The enriched fraction is subjected to column chromatography using a non-polar resin like Diaion HP-20. The column is eluted with a stepwise gradient of methanol in water. Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing the target compound.

• Size Exclusion Chromatography: Further purification can be achieved using a Sephadex LH-20 column with methanol as the mobile phase to separate compounds based on their molecular size.

Preparative HPLC Purification

The final purification step to obtain high-purity Megastigm-7-ene-3,4,6,9-tetrol is performed using preparative HPLC.

Protocol:

• Sample Preparation: The enriched fraction from the preliminary steps is dissolved in methanol and filtered through a 0.45 µm syringe filter before injection.

• HPLC System: A preparative HPLC system equipped with a UV detector is used.

• Chromatographic Conditions: The separation is achieved on a reversed-phase C18 column. A gradient elution method is employed to ensure optimal separation. The mobile phase consists of a mixture of water (A) and acetonitrile (B52724) (B). The gradient is run from a low to a high concentration of acetonitrile over a specified time.

• Fraction Collection: Fractions are collected based on the elution profile monitored by the UV detector. The fractions corresponding to the peak of Megastigm-7-ene-3,4,6,9-tetrol are collected.

• Purity Analysis: The purity of the collected fractions is assessed using analytical HPLC.

Data Presentation

The following tables summarize the chromatographic conditions and the expected results for the purification of Megastigm-7-ene-3,4,6,9-tetrol.

Parameter	Preparative HPLC Conditions
Column	C18, 10 µm, 250 x 20 mm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	20-60% B over 40 minutes
Flow Rate	10 mL/min
Detection Wavelength	210 nm
Injection Volume	500 µL

Parameter	Analytical HPLC Conditions for Purity Assessment
Column	C18, 5 µm, 250 x 4.6 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5-95% B over 30 minutes
Flow Rate	1 mL/min
Detection Wavelength	210 nm
Injection Volume	10 µL

Expected Results	Value
Retention Time	Approximately 15-20 min
Purity	>98%
Recovery Yield	Variable

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows in the purification and analysis of Megastigm-7-ene-3,4,6,9-tetrol.

Caption: Workflow for the extraction and purification of Megastigm-7-ene-3,4,6,9-tetrol.

Caption: Logical workflow for the HPLC analysis of Megastigm-7-ene-3,4,6,9-tetrol.

Conclusion

The protocol described in this application note provides a comprehensive guide for the successful purification of Megastigm-7-ene-3,4,6,9-tetrol from its natural source. The use of a multi-step purification strategy, culminating in preparative HPLC, ensures the high purity of the final compound, making it suitable for a wide range of research applications in the fields of pharmacology and drug discovery. The analytical methods detailed herein are also crucial for the quality control and characterization of the purified compound.

Application Notes & Protocols for NMR Spectroscopic Analysis of Megastigmanes

Audience: Researchers, scientists, and drug development professionals.

Introduction: Megastigmanes are a class of C13-norisoprenoids derived from the degradation of carotenoids.[1] They are widely distributed in the plant kingdom and exhibit a range of biological activities, making them promising candidates for drug development.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation, stereochemical analysis, and quantification of these compounds.[1][3] This document provides detailed application notes and experimental protocols for the comprehensive NMR analysis of megastigmanes.

Application Notes

Structural Elucidation using 1D and 2D NMR

The unambiguous identification of a megastigmane's planar structure relies on a combination of one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC, HMBC) NMR experiments.

• ¹H NMR (Proton NMR): This is the starting point for structural analysis. It provides information on the number of different proton environments, their chemical shifts, signal integrations (relative number of protons), and scalar couplings (J-couplings) which reveal connectivity between neighboring protons. For megastigmanes, characteristic signals include olefinic protons, oxymethine protons, and several methyl groups.

• ¹³C NMR and DEPT: The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule. The Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-45, DEPT-90, and DEPT-135) are used to differentiate between methyl (CH₃), methylene (B1212753) (CH₂), methine (CH), and quaternary carbons. This is crucial for assembling the carbon skeleton.

• COSY (Correlation Spectroscopy): This 2D homonuclear experiment identifies protons that are scalar-coupled to each other, typically over two to three bonds. It is essential for tracing proton-proton spin systems and establishing connectivity within fragments of the molecule, such as the cyclohexenone ring and the butenyl side chain.[1]

• HSQC (Heteronuclear Single Quantum Coherence): This 2D heteronuclear experiment correlates protons directly to the carbons they are attached to (one-bond ¹H-¹³C correlation). It is a highly sensitive and reliable method for assigning carbon signals based on their attached, and often more easily assigned, proton signals.[4]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects longer-range correlations between protons and carbons, typically over two to three bonds (²J_CH and ³J_CH). HMBC is arguably the most critical experiment for connecting the fragments identified by COSY and for establishing the complete carbon framework, including the placement of quaternary carbons and functional groups.[1]

Stereochemical Analysis using NOESY/ROESY

The biological activity of megastigmanes is often dependent on their stereochemistry. Nuclear Overhauser Effect Spectroscopy (NOESY) and Rotating-frame Overhauser Effect Spectroscopy (ROESY) are powerful 2D NMR techniques that probe spatial proximities between protons.[5][6]

• Principle: These experiments detect through-space dipolar couplings between protons that are close to each other (< 5 Å), irrespective of the number of bonds separating them.[5] Cross-peaks in a NOESY or ROESY spectrum indicate that the correlated protons are on the same face of the molecule.

• Application to Megastigmanes: For megastigmanes, NOESY is crucial for determining the relative configuration of stereocenters, such as those on the cyclohexenone ring (e.g., C-6) and the side chain (e.g., C-9). For example, key NOESY correlations can establish the cis or trans relationship of substituents on the ring.[7]

Quantitative Analysis (qNMR)

Quantitative NMR (qNMR) is a powerful method for determining the concentration or purity of a substance without the need for identical reference standards for each analyte. The signal intensity in ¹H NMR is directly proportional to the number of nuclei responsible for the signal.[8]

• Method: An internal standard with a known concentration and purity is added to the sample. By comparing the integral of a specific, well-resolved signal from the analyte to the integral of a known signal from the internal standard, the concentration of the analyte can be accurately calculated.

• Advantages: qNMR is non-destructive, requires minimal sample preparation, and can be highly accurate and precise. It is particularly useful for quantifying key megastigmanes in crude extracts or purified fractions.

Quantitative Data Presentation

The following tables summarize the ¹H and ¹³C NMR data for Vomifoliol ((6R,9R)-3-oxo-α-ionol) , a representative megastigmane, recorded in Methanol-d₄ (CD₃OD).

Table 1: ¹H NMR Data for Vomifoliol (500 MHz, CD₃OD)

Position	δ_H (ppm)	Multiplicity	J (Hz)
2	5.86	s
4	2.50	d	16.5
4	2.17	d	16.5
7	5.79	dd	15.8, 6.5
8	5.73	dd	15.8, 1.0
9	4.35	m
10	1.25	d	6.3
11	1.00	s
12	0.98	s
13	1.87	s

Table 2: ¹³C NMR Data for Vomifoliol (125 MHz, CD₃OD) [9]

Position	δ_C (ppm)	DEPT
1	42.5	C
2	50.8	CH₂
3	201.3	C
4	127.3	CH
5	167.4	C
6	80.1	C
7	131.6	CH
8	135.4	CH
9	77.4	CH
10	21.3	CH₃
11	23.5	CH₃
12	24.8	CH₃
13	19.7	CH₃

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Sample Weighing: Accurately weigh 5-10 mg of the purified megastigmane sample for ¹H NMR and 15-30 mg for ¹³C NMR experiments.[10]

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble (e.g., Methanol-d₄, Chloroform-d, Acetone-d₆). Methanol-d₄ (CD₃OD) is common for polar megastigmane glycosides.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a small vial.[10] Vortex or gently sonicate if necessary to ensure complete dissolution.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Filtration (if necessary): If the solution contains any particulate matter, filter it through a small plug of glass wool in the pipette during transfer to prevent shimming issues.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with a unique identifier.

Protocol 2: Acquisition of 1D and 2D NMR Spectra

The following parameters are typical for a 500 MHz NMR spectrometer and should be optimized as needed.

• ¹H NMR Spectrum:

  • Pulse Program: Standard single pulse (zg30).

  • Number of Scans (NS): 16-64 (adjust for concentration).

  • Spectral Width (SW): 12-16 ppm.

  • Acquisition Time (AQ): ~3-4 seconds.

  • Relaxation Delay (D1): 2 seconds.

• ¹³C NMR Spectrum:

  • Pulse Program: Proton-decoupled single pulse (zgpg30).

  • Number of Scans (NS): 1024-4096 (or more, as ¹³C is less sensitive).

  • Spectral Width (SW): 220-240 ppm.

  • Acquisition Time (AQ): ~1-2 seconds.

  • Relaxation Delay (D1): 2 seconds.

• gCOSY (gradient-selected COSY):

  • Pulse Program: cosygpqf.

  • Number of Scans (NS): 2-8 per increment.

  • Increments (F1 dimension): 256-512.

  • Spectral Width (SW in F1 and F2): 10-12 ppm.

  • Relaxation Delay (D1): 1.5-2 seconds.

• gHSQC (gradient-selected HSQC):

  • Pulse Program: hsqcedetgpsisp2.3.

  • Number of Scans (NS): 4-16 per increment.

  • Increments (F1 dimension): 256.

  • Spectral Width (F2 - ¹H): 10-12 ppm.

  • Spectral Width (F1 - ¹³C): 160-180 ppm.

  • Relaxation Delay (D1): 1.5 seconds.

• gHMBC (gradient-selected HMBC):

  • Pulse Program: hmbcgpndqf.

  • Number of Scans (NS): 16-64 per increment.

  • Increments (F1 dimension): 256.

  • Spectral Width (F2 - ¹H): 10-12 ppm.

  • Spectral Width (F1 - ¹³C): 200-220 ppm.

  • Long-range coupling delay (D6): Optimized for ~8 Hz (e.g., 62.5 ms).

  • Relaxation Delay (D1): 2 seconds.

• NOESY:

  • Pulse Program: noesygpph.

  • Number of Scans (NS): 8-16 per increment.

  • Increments (F1 dimension): 256-512.

  • Spectral Width (SW in F1 and F2): 10-12 ppm.

  • Mixing Time (D8): 300-800 ms (B15284909) (optimize based on molecular size).

  • Relaxation Delay (D1): 2 seconds.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. acdlabs.com [acdlabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. New Megastigmane and Polyphenolic Components of Henna Leaves and Their Tumor-Specific Cytotoxicity on Human Oral Squamous Carcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A rapid quantitative 1H NMR analysis of kinsenoside and other bioactive principles from Anoectochilus formosanus - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. e-nps.or.kr [e-nps.or.kr]
• 10. rsc.org [rsc.org]

Application Notes and Protocols: Megastigm-7-ene-3,4,6,9-tetrol in Drug Discovery Research

A Search for Biological Activity Data Yields Limited Results

Extensive searches for "Megastigm-7-ene-3,4,6,9-tetrol" and its associated CAS number (180164-14-1) in scientific literature and databases have revealed a significant gap in the available information regarding its biological activity and potential applications in drug discovery. This natural product has been isolated from Apollonias barbujana and Desmos cochinchinensis.[1][2] While phytochemical details such as its molecular formula (C13H24O4) and structure are documented, there is a notable absence of published studies detailing its pharmacological effects, mechanism of action, or any quantitative data from biological assays.

The plant sources of this compound, Apollonias barbujana and Desmos cochinchinensis, have been investigated for their biological properties. Extracts from these plants have shown a range of activities, including antioxidant and antimicrobial effects. However, these studies do not attribute any specific activity to Megastigm-7-ene-3,4,6,9-tetrol itself.

Due to the lack of specific biological data for Megastigm-7-ene-3,4,6,9-tetrol, the following sections provide a generalized template for creating application notes and protocols for a hypothetical natural product in drug discovery research, structured to meet the requirements of researchers, scientists, and drug development professionals.

Template: Application Notes for a Novel Natural Product

Introduction

[Compound Name ] is a [compound class ] isolated from [natural source ]. This document provides an overview of its potential applications in drug discovery based on preliminary biological screening and outlines protocols for its in vitro evaluation.

Physicochemical Properties

Property	Value
Molecular Formula	[e.g., C13H24O4]
Molecular Weight	[e.g., 244.33 g/mol ]
CAS Number	[e.g., 180164-14-1]
Purity	[e.g., ≥98% (HPLC)]
Solubility	[e.g., Soluble in DMSO, Methanol]
Storage	[e.g., -20°C, protect from light]

Putative Biological Activity and Mechanism of Action

Initial screenings suggest that [Compound Name ] exhibits [e.g., anti-inflammatory, anti-cancer, neuroprotective ] activity. The proposed mechanism of action involves the modulation of the [e.g., NF-κB, MAPK, PI3K/Akt ] signaling pathway.

Caption: Putative signaling pathway modulated by [Compound Name].

Quantitative Data Summary

The following table summarizes the in vitro activity of [Compound Name ] in various assays.

Assay Type	Cell Line / Target	Parameter	Value
Cytotoxicity	[e.g., HEK293]	IC50	[e.g., > 100 µM]
Enzyme Inhibition	[e.g., COX-2]	IC50	[e.g., 15.2 ± 2.1 µM]
Anti-proliferative	[e.g., MCF-7]	GI50	[e.g., 25.8 ± 3.5 µM]
Receptor Binding	[e.g., CB1 Receptor]	Ki	[e.g., 500 nM]

Template: Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol describes the determination of the cytotoxic effect of [Compound Name ] on a selected cell line.

Caption: Workflow for the MTT-based cell viability assay.

• Cell Seeding: Seed [e.g., HeLa ] cells in a 96-well plate at a density of [e.g., 5 x 10^3 cells/well ] in [e.g., 100 µL of DMEM with 10% FBS ]. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of [Compound Name ] in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for [e.g., 48 hours ] at 37°C.

• MTT Addition: Add [e.g., 10 µL ] of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional [e.g., 4 hours ].

• Solubilization: Aspirate the medium and add [e.g., 100 µL ] of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for Pathway Activation

This protocol is designed to assess the effect of [Compound Name ] on the phosphorylation status of key proteins in a target signaling pathway.

• Cell Lysis: Treat cells with [Compound Name ] for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against [e.g., p-ERK1/2, total ERK1/2 ] followed by HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities and normalize the levels of phosphorylated protein to the total protein.

In Vitro Kinase Assay

This protocol outlines a method to directly measure the inhibitory effect of [Compound Name ] on a specific kinase.

• Reaction Setup: In a 96-well plate, combine the kinase, its specific substrate, and ATP in a reaction buffer.

• Compound Addition: Add varying concentrations of [Compound Name ] or a vehicle control to the wells.

• Incubation: Incubate the reaction at [e.g., 30°C ] for [e.g., 60 minutes ].

• Detection: Stop the reaction and measure kinase activity. This can be done using various methods, such as detecting the amount of phosphorylated substrate via a specific antibody in an ELISA format or by measuring ATP consumption using a luminescence-based assay (e.g., Kinase-Glo®).

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration to determine the IC50 value.

This template provides a framework for the systematic evaluation of a novel compound in drug discovery. As research on Megastigm-7-ene-3,4,6,9-tetrol progresses and biological data becomes available, these templates can be populated with specific findings to create comprehensive application notes and protocols.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial activity of Desmos chinensis leaf and Maclura cochinchinensis wood extracts | Semantic Scholar [semanticscholar.org]

Investigating the Mechanism of Action of "Megastigm-7-ene-3,4,6,9-tetrol": Application Notes and Protocols

A comprehensive review of publicly available scientific literature and databases reveals a significant gap in the understanding of the mechanism of action for the natural compound Megastigm-7-ene-3,4,6,9-tetrol. While this compound is available for purchase from various chemical suppliers for research purposes and is known to be isolated from plant sources such as Apollonias barbujana and Desmos cochinchinensis, there is a notable absence of published studies detailing its biological activity, pharmacological effects, or associated signaling pathways.

Due to this lack of foundational research, it is not currently possible to provide detailed application notes, experimental protocols, quantitative data summaries, or signaling pathway diagrams as requested. The creation of such specific scientific documentation requires existing experimental data from which to derive protocols and visualize mechanisms.

This document aims to provide a framework for initiating such an investigation, outlining a logical experimental workflow for researchers, scientists, and drug development professionals interested in elucidating the currently unknown mechanism of action of Megastigm-7-ene-3,4,6,9-tetrol.

Proposed Initial Investigational Workflow

To begin to characterize the mechanism of action of Megastigm-7-ene-3,4,6,9-tetrol, a systematic, multi-faceted approach is recommended. The following experimental workflow outlines a logical progression from broad screening to more specific mechanistic studies.

Caption: Proposed experimental workflow for investigating the mechanism of action of a novel compound.

Experimental Protocols: A Pro-forma Approach

While specific, validated protocols for Megastigm-7-ene-3,4,6,9-tetrol do not exist, the following sections provide generalized methodologies for the key initial experiments outlined in the workflow. These should be adapted and optimized based on the specific cell lines or model systems chosen for investigation.

Compound Handling and Preparation

Objective: To prepare stock solutions of Megastigm-7-ene-3,4,6,9-tetrol for in vitro and in vivo studies.

Materials:

• Megastigm-7-ene-3,4,6,9-tetrol (CAS: 180164-14-1)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), sterile

• Vortex mixer

• Sterile, amber microcentrifuge tubes

Protocol:

• Based on vendor information, Megastigm-7-ene-3,4,6,9-tetrol is soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone. For biological assays, DMSO is the recommended solvent.

• To prepare a 10 mM stock solution, dissolve 2.44 mg of Megastigm-7-ene-3,4,6,9-tetrol (Molecular Weight: 244.33 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C.

• For cell-based assays, prepare working solutions by diluting the stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture medium is non-toxic to the cells (typically ≤ 0.5%).

Broad-Spectrum Cytotoxicity Assay

Objective: To determine the cytotoxic potential of Megastigm-7-ene-3,4,6,9-tetrol across a panel of representative human cell lines.

Materials:

• A panel of human cancer and non-cancerous cell lines (e.g., HeLa, A549, MCF7, HEK293)

• Complete cell culture medium appropriate for each cell line

• Megastigm-7-ene-3,4,6,9-tetrol stock solution (10 mM in DMSO)

• 96-well clear-bottom cell culture plates

• Resazurin-based viability reagent (e.g., alamarBlue™) or MTT reagent

• Plate reader (spectrophotometer or fluorometer)

• Positive control for cytotoxicity (e.g., Doxorubicin)

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of Megastigm-7-ene-3,4,6,9-tetrol in complete culture medium. A typical starting concentration range would be from 100 µM down to 0.1 µM. Include a vehicle control (medium with the highest concentration of DMSO used).

• Remove the old medium from the cells and add 100 µL of the prepared drug dilutions to the respective wells.

• Incubate the plate for a standard duration (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• Add the viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Measure the absorbance or fluorescence using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the data and determine the IC₅₀ (half-maximal inhibitory concentration) value for each cell line.

Data Presentation: Hypothetical Cytotoxicity Data

Should the above experiment be performed, the resulting data could be presented as follows:

Cell Line	Tissue of Origin	IC₅₀ (µM) of Megastigm-7-ene-3,4,6,9-tetrol (72h)
A549	Lung Carcinoma	[Insert Value]
MCF7	Breast Adenocarcinoma	[Insert Value]
HeLa	Cervical Adenocarcinoma	[Insert Value]
HEK293	Embryonic Kidney	[Insert Value]

Future Directions and Concluding Remarks

The initial characterization of Megastigm-7-ene-3,4,6,9-tetrol's biological activity is a critical first step. Should the compound exhibit interesting activity in the initial screens (e.g., selective cytotoxicity towards cancer cells), further investigation into its mechanism of action would be warranted. This would involve the more advanced techniques outlined in the proposed workflow, such as target identification using chemical proteomics and elucidation of the affected signaling pathways through phosphoproteomics and other molecular biology techniques.

For researchers and drug development professionals, Megastigm-7-ene-3,4,6,9-tetrol represents an unexplored natural product with the potential for novel biological activity. The protocols and workflow presented here provide a roadmap for initiating this exciting area of investigation. As new data becomes available through dedicated research, it will be possible to construct the detailed application notes and mechanistic diagrams that are currently absent from the scientific literature.

Technical Notes & Optimization

Technical Support Center: Megastigm-7-ene-3,4,6,9-tetrol Extraction

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the extraction of Megastigm-7-ene-3,4,6,9-tetrol.

Frequently Asked Questions (FAQs)

Q1: What is Megastigm-7-ene-3,4,6,9-tetrol and what are its primary sources?

Megastigm-7-ene-3,4,6,9-tetrol is a naturally occurring megastigmane, a class of chemical compounds. It has been isolated from plant species such as Apollonias barbujana and Desmos cochinchinensis var. fulvescens.[1][2]

Q2: What type of solvent is most appropriate for extracting Megastigm-7-ene-3,4,6,9-tetrol?

Given the presence of multiple hydroxyl groups, Megastigm-7-ene-3,4,6,9-tetrol is a polar compound. Therefore, polar solvents are recommended for efficient extraction. Methanol, ethanol, or aqueous mixtures of these alcohols are generally effective for extracting polar compounds from plant materials.[3][4] The choice of solvent may need to be optimized for the specific plant matrix.

Q3: What are the common causes of low extraction yield for this compound?

Low yields in natural product extractions can be attributed to several factors:

• Poor Quality of Plant Material: The concentration of secondary metabolites can vary depending on the age of the plant, the time of harvest, and post-harvest handling and storage conditions.

• Inefficient Initial Extraction: The chosen solvent, temperature, or extraction duration may not be optimal for solubilizing the target compound.

• Compound Degradation: Megastigm-7-ene-3,4,6,9-tetrol may be susceptible to degradation under harsh conditions such as high temperatures or extreme pH.

• Losses During Purification: Significant amounts of the compound can be lost during subsequent purification steps like solvent partitioning and chromatography if not performed carefully.

Q4: How can I quantify the yield of Megastigm-7-ene-3,4,6,9-tetrol in my extract?

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry) is a common and accurate method for quantifying specific compounds in a crude extract. Gas Chromatography-Mass Spectrometry (GC-MS) may also be applicable, potentially after derivatization to increase volatility.

Troubleshooting Guide for Low Yield

This guide provides a systematic approach to identifying and resolving potential causes of low extraction yield.

Problem Area	Potential Cause	Recommended Solution
1. Raw Material Quality & Preparation	Incorrect plant species or part used.	Verify the botanical identity of the plant material. Use the specific part of the plant reported to contain the compound (e.g., leaves, roots).
Improper harvesting time or poor storage.	Harvest the plant material at the optimal time for secondary metabolite content. Ensure proper drying and storage in a cool, dark, and dry environment to prevent degradation.
Inadequate grinding of plant material.	Grind the dried plant material to a fine, uniform powder to maximize the surface area for solvent penetration.
2. Extraction Process	Suboptimal solvent selection.	Test a range of polar solvents (e.g., methanol, ethanol, acetone) and their aqueous mixtures to find the most effective solvent system.[3][4]
Insufficient extraction time or temperature.	Increase the extraction time or perform multiple extraction cycles. Gentle heating can improve efficiency, but avoid high temperatures that could degrade the compound. Consider advanced methods like ultrasound-assisted or microwave-assisted extraction to improve efficiency.
Incomplete solvent penetration.	Ensure the solvent-to-solid ratio is high enough to thoroughly wet the entire plant material. Agitation or sonication during extraction can also improve solvent penetration.
3. Post-Extraction Processing	Loss of compound during solvent removal.	Use a rotary evaporator under reduced pressure and at a controlled, low temperature (e.g., below 40°C) to remove the solvent.
Incorrect solvent system for liquid-liquid partitioning.	Ensure the chosen solvents for partitioning have appropriate polarities to separate your target compound from impurities without significant loss to the wrong phase.
Emulsion formation during partitioning.	To break emulsions, try adding brine (saturated NaCl solution) or centrifuging the mixture.
4. Purification	Compound loss during chromatography.	Optimize the chromatographic conditions (stationary phase, mobile phase) to achieve good separation and recovery. Monitor fractions closely using a sensitive detection method like TLC or HPLC to avoid discarding fractions containing the compound.

Illustrative Data on Extraction Parameters

Table 1: Effect of Extraction Solvent on Yield

Extraction Solvent (80% aqueous)	Temperature (°C)	Extraction Time (hours)	Hypothetical Yield (%)
Methanol	40	6	0.15
Ethanol	40	6	0.12
Acetone	40	6	0.09

Table 2: Effect of Extraction Time on Yield (using 80% Methanol at 40°C)

Extraction Time (hours)	Number of Extractions	Hypothetical Yield (%)
6	1	0.15
12	1	0.18
6	2	0.21
6	3	0.22

Experimental Protocols

Protocol 1: General Solvent Extraction of Megastigm-7-ene-3,4,6,9-tetrol

• Preparation of Plant Material:

  • Dry the plant material (e.g., leaves of Apollonias barbujana) at a temperature between 40-50°C.

  • Grind the dried material into a fine powder using a mechanical grinder.

• Extraction:

  • Place 100 g of the powdered plant material into a flask.

  • Add 1 L of 80% methanol.

  • Macerate the mixture for 24 hours at room temperature with continuous stirring.

  • Alternatively, for improved efficiency, perform ultrasound-assisted extraction for 1-2 hours.

• Filtration and Concentration:

  • Filter the extract through filter paper to remove solid plant debris.

  • Repeat the extraction process on the residue two more times with fresh solvent to maximize recovery.

  • Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

• Purification (General Approach):

  • The crude extract can be further purified using chromatographic techniques. A common method is to subject the extract to column chromatography over silica (B1680970) gel.

  • The column is typically eluted with a gradient of increasing polarity, for example, starting with a non-polar solvent like hexane (B92381) and gradually increasing the proportion of a more polar solvent like ethyl acetate (B1210297) or methanol.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or HPLC to identify those containing Megastigm-7-ene-3,4,6,9-tetrol.

  • Combine the pure fractions and evaporate the solvent to yield the isolated compound.

Visualizations

Caption: Workflow for the extraction and purification of Megastigm-7-ene-3,4,6,9-tetrol.

References

• 1. [Studies on the chemical constituents of the root of Desmos cochinchinensis Lour] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Megastigmane glucosides isolated from Dichrocephala benthamii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Megastigm-7-ene-3,4,6,9-tetrol In Vitro Solubility

Welcome to the technical support center for Megastigm-7-ene-3,4,6,9-tetrol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome solubility challenges during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Megastigm-7-ene-3,4,6,9-tetrol and what are its basic chemical properties?

Megastigm-7-ene-3,4,6,9-tetrol is a natural product isolated from the plant Apollonias barbujana.[1][2][3] It is a C13 megastigmane-type norisoprenoid. Based on its structure, which contains four hydroxyl groups and a carbon backbone, it possesses both hydrophilic and lipophilic characteristics, which can lead to complex solubility behavior.

Property	Value	Source
Molecular Formula	C13H24O4	[2]
Molecular Weight	244.33 g/mol	[1]
XLogP3 (Predicted)	0.1	[4]
Suggested Solvents	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[5]

Q2: I am seeing precipitation of Megastigm-7-ene-3,4,6,9-tetrol when I add it to my aqueous cell culture medium. What is the likely cause?

This is a common issue for compounds with moderate lipophilicity. While the hydroxyl groups can aid in initial dissolution in an organic solvent, the larger carbon structure can cause the compound to crash out of solution when introduced to a predominantly aqueous environment like cell culture media. This is due to the hydrophobic effect, where nonpolar parts of the molecule are excluded from the water structure.

Q3: What are the recommended stock solution concentrations and solvents for Megastigm-7-ene-3,4,6,9-tetrol?

For in vitro studies, it is advisable to prepare a high-concentration stock solution in an appropriate organic solvent and then dilute it to the final working concentration in your aqueous experimental medium.

Solvent	Recommended Max. Stock Concentration	Notes
Dimethyl Sulfoxide (DMSO)	10-50 mM	Widely used and generally well-tolerated by many cell lines at low final concentrations.
Ethanol	10-50 mM	Can be more cytotoxic than DMSO for some cell lines.[6]
Acetone	10-50 mM	Can be a suitable alternative to DMSO and ethanol.

Important Note: Always prepare a vehicle control in your experiments using the same final concentration of the solvent used to dissolve the Megastigm-7-ene-3,4,6,9-tetrol.

Troubleshooting Guides

Issue 1: Precipitate Formation in Aqueous Media

Symptoms:

• Visible particles or cloudiness in the cell culture well or assay buffer after adding the compound.

• Inconsistent or non-reproducible experimental results.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitate formation.

Detailed Steps:

• Decrease Final Concentration: The simplest approach is to lower the final concentration of Megastigm-7-ene-3,4,6,9-tetrol in your assay.

• Optimize Co-solvent Concentration: If you are already using a co-solvent like DMSO, ensure the final concentration in your aqueous medium is kept as low as possible, ideally below 0.5% (v/v), to minimize solvent-induced cytotoxicity.[7][8]

• Incorporate a Surfactant: For cell-free assays, a non-ionic surfactant such as Tween® 20 or Triton™ X-100 at a low concentration (e.g., 0.01-0.1%) can help to maintain the solubility of hydrophobic compounds.

• Use a Complexing Agent: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[7][9] Beta-cyclodextrins are commonly used for this purpose.

Issue 2: Solvent Cytotoxicity

Symptoms:

• Increased cell death or reduced cell viability in the vehicle control group compared to the untreated control.

• Altered cellular morphology in the vehicle control group.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for solvent-induced cytotoxicity.

Recommended Solvent Concentrations for Cell-Based Assays:

Solvent	Recommended Maximum Final Concentration (v/v)	IC50 in various cell lines (v/v)
DMSO	< 0.5%	1.8 - 1.9%
Ethanol	< 0.5%	> 5%
Acetone	< 0.5%	> 5%
DMF	< 0.1%	1.1 - 1.2%

Data adapted from a study on MCF-7, RAW-264.7, and HUVEC cells.[8]

Experimental Protocols

Protocol 1: Preparation of Megastigm-7-ene-3,4,6,9-tetrol Stock Solution

• Weigh out the desired amount of Megastigm-7-ene-3,4,6,9-tetrol powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity, sterile-filtered DMSO to achieve a stock concentration of 10 mM.

• Vortex thoroughly for 1-2 minutes to ensure complete dissolution. A brief sonication in a water bath can also be used if needed.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.[2]

Protocol 2: Serial Dilution for In Vitro Assays

This protocol describes the preparation of working solutions for treating cells in a 96-well plate format, ensuring the final DMSO concentration remains constant across all treatment groups.

Caption: Workflow for serial dilution of Megastigm-7-ene-3,4,6,9-tetrol.

• Prepare Intermediate Dilutions: From your 10 mM stock solution in 100% DMSO, prepare a serial dilution series (e.g., 2-fold or 10-fold) in 100% DMSO.

• Prepare Working Solutions: In a separate plate or tubes, dilute each of the DMSO intermediate dilutions 1:100 into your complete cell culture medium. This will result in a series of working solutions with a constant DMSO concentration of 1%.

• Treat Cells: Add the working solutions to your cells. For example, if you add 10 µL of the working solution to 90 µL of medium already in the well, the final DMSO concentration will be 0.1%.

By following these guidelines and protocols, researchers can effectively troubleshoot and overcome the solubility challenges associated with Megastigm-7-ene-3,4,6,9-tetrol in in vitro settings, leading to more reliable and reproducible experimental outcomes.

References

• 1. Megastigm-7-ene-3,4,6,9-tetrol | TargetMol [targetmol.com]
• 2. Megastigm-7-ene-3,4,6,9-tetrol - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene | C13H24O4 | CID 129316798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Megastigm-7-ene-3,4,6,9-tetrol | CAS:180164-14-1 | Manufacturer ChemFaces [chemfaces.com]
• 6. researchgate.net [researchgate.net]
• 7. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 8. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 9. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]

"Megastigm-7-ene-3,4,6,9-tetrol" stability and degradation studies

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) regarding the stability and degradation of Megastigm-7-ene-3,4,6,9-tetrol for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Megastigm-7-ene-3,4,6,9-tetrol?

For long-term storage, it is recommended to store Megastigm-7-ene-3,4,6,9-tetrol at -20°C.[1] For short-term use, solutions may be kept at 2-8°C for a limited period, although stability under these conditions should be verified experimentally. The compound is a natural product isolated from sources such as Apollonias barbujana.[1][2][3]

Q2: What are the likely degradation pathways for Megastigm-7-ene-3,4,6,9-tetrol?

• Oxidation: The double bond and hydroxyl groups are susceptible to oxidation. This can lead to the formation of epoxides, ketones, or cleavage of the C-C bond.

• Dehydration: The hydroxyl groups, particularly tertiary alcohols, may undergo dehydration under acidic or thermal stress, leading to the formation of additional double bonds.

• Isomerization: The stereochemistry of the molecule may be susceptible to change under certain pH and temperature conditions.

Q3: How can I monitor the stability of Megastigm-7-ene-3,4,6,9-tetrol in my experiments?

A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, should be developed and validated. This method should be able to separate the intact Megastigm-7-ene-3,4,6,9-tetrol from its potential degradation products.

Troubleshooting Guide

Issue 1: I am seeing a decrease in the peak area of Megastigm-7-ene-3,4,6,9-tetrol in my HPLC analysis over a short period.

• Possible Cause 1: Solution Instability. The compound may be degrading in the solvent used for your analysis.

  • Troubleshooting Step: Prepare fresh solutions immediately before analysis. If this is not possible, perform a short-term stability study of the compound in your chosen solvent at the storage temperature of your autosampler. Consider using a buffered mobile phase if pH is a factor.

• Possible Cause 2: Adsorption to Container. The compound may be adsorbing to the surface of the storage vial.

  • Troubleshooting Step: Try using different types of vials (e.g., polypropylene (B1209903) instead of glass) or silanized glass vials to minimize adsorption.

• Possible Cause 3: Photodegradation. The compound may be sensitive to light.

  • Troubleshooting Step: Protect your solutions from light by using amber vials or covering them with aluminum foil.

Issue 2: I am observing new peaks in the chromatogram of my stressed samples. How do I identify them?

• Possible Cause: Degradation Products. The new peaks are likely degradation products of Megastigm-7-ene-3,4,6,9-tetrol.

  • Troubleshooting Step: Use HPLC coupled with a mass spectrometer (LC-MS) to obtain the mass-to-charge ratio (m/z) of the new peaks. Based on the mass difference from the parent compound, you can propose potential structures for the degradation products. Further characterization using techniques like tandem MS (MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy would be required for definitive identification.

Quantitative Data from a Hypothetical Forced Degradation Study

The following table summarizes potential data from a forced degradation study on a 1 mg/mL solution of Megastigm-7-ene-3,4,6,9-tetrol after 24 hours of stress.

Stress Condition	% Assay of Megastigm-7-ene-3,4,6,9-tetrol	Total Degradants (%)	Mass Balance (%)
0.1 M HCl at 60°C	85.2	14.5	99.7
0.1 M NaOH at 60°C	78.9	20.8	99.7
3% H₂O₂ at RT	65.4	34.1	99.5
Photostability (ICH Q1B)	92.1	7.8	99.9
Thermal (80°C)	95.3	4.5	99.8

Experimental Protocols

Protocol: Forced Degradation Study of Megastigm-7-ene-3,4,6,9-tetrol

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Megastigm-7-ene-3,4,6,9-tetrol in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl to get a final concentration of 0.5 mg/mL in 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At appropriate time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH to get a final concentration of 0.5 mg/mL in 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • At appropriate time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂ to get a final concentration of 0.5 mg/mL in 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours.

  • At appropriate time points, withdraw an aliquot and dilute for HPLC analysis.

• Photostability:

  • Expose a solution of the compound (e.g., 0.5 mg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be protected from light.

  • Analyze the samples after exposure.

• Thermal Degradation:

  • Store a solid sample and a solution of the compound at 80°C for 24 hours.

  • Analyze the samples after the incubation period.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method. Calculate the percentage of degradation and perform a mass balance analysis.

Visualizations

Caption: Workflow for a Forced Degradation Study.

Caption: Hypothetical Degradation Pathways.

References

• 1. Megastigm-7-ene-3,4,6,9-tetrol - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Megastigm-7-ene-3,4,6,9-tetrol | CAS:180164-14-1 | Manufacturer ChemFaces [chemfaces.com]

Technical Support Center: Optimizing NMR Parameters for Megastigm-7-ene-3,4,6,9-tetrol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Nuclear Magnetic Resonance (NMR) parameters for the analysis of "Megastigm-7-ene-3,4,6,9-tetrol."

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of the 1H NMR spectrum for a megastigmane tetrol, and what are the key regions to focus on?

A1: The 1H NMR spectrum of a megastigmane tetrol will typically show distinct regions. The aliphatic region (0.8-2.5 ppm) will contain signals for the methyl and methylene (B1212753) groups of the cyclohexane (B81311) ring. The region from 3.0 to 4.5 ppm will display signals for the protons attached to carbons bearing hydroxyl groups (carbinol protons). The olefinic region (5.5-6.0 ppm) will show signals for the protons on the double bond. Protons of the hydroxyl groups themselves may appear as broad singlets anywhere from 2 to 6 ppm, and their chemical shift is highly dependent on the solvent and concentration.

Q2: I am observing very broad peaks in my 1H NMR spectrum. What could be the cause and how can I fix it?

A2: Broad peaks in an NMR spectrum can be caused by several factors:

• Poor Shimming: The magnetic field homogeneity may not be optimized. Re-shimming the spectrometer is the first step to address this.

• Sample Concentration: A sample that is too concentrated can lead to viscosity-related broadening. Diluting the sample may improve peak shape.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening. If suspected, treating the sample with a chelating agent or re-purifying the compound may be necessary.

• Chemical Exchange: Protons on hydroxyl groups can exchange with each other or with residual water in the solvent, leading to broad signals. This is a common characteristic of polyhydroxylated compounds.

Q3: The hydroxyl (OH) proton signals are not visible or are very broad. How can I confirm their presence and assignment?

A3: The disappearance or broadening of hydroxyl proton signals is common due to chemical exchange. To confirm their presence, you can perform a D2O exchange experiment. Add a drop of deuterium (B1214612) oxide (D2O) to your NMR tube, shake it, and re-acquire the 1H NMR spectrum. The signals corresponding to the OH protons will disappear or significantly decrease in intensity due to the exchange of protons with deuterium.

Q4: I am having trouble with solvent suppression, and the residual solvent peak is obscuring important signals. What can I do?

A4: Effective solvent suppression is crucial, especially for dilute samples. Here are some troubleshooting steps:

• Use a Different Deuterated Solvent: Sometimes, changing the solvent can shift the residual solvent peak away from signals of interest.

• Optimize Suppression Parameters: Modern NMR spectrometers have various solvent suppression pulse sequences (e.g., presaturation, WET). Fine-tuning the parameters of these sequences, such as the saturation power and duration, can improve suppression.

• Sample Preparation: Ensure your sample is as dry as possible to minimize the water signal, which can be challenging to suppress.

Q5: How can I differentiate between the different carbinol protons in the 1H NMR spectrum?

A5: Differentiating between the carbinol protons (CH-OH) can be challenging due to signal overlap. Two-dimensional (2D) NMR experiments are essential for this task:

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other, helping to trace the proton-proton connectivity within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon signal to which it is directly attached. This is very powerful for assigning proton signals based on the more dispersed 13C chemical shifts.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which helps in piecing together the carbon skeleton and assigning quaternary carbons.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Signal-to-Noise (S/N) Ratio	- Sample is too dilute.- Insufficient number of scans.- Poor probe tuning.	- Concentrate the sample if possible.- Increase the number of scans (S/N increases with the square root of the number of scans).- Ensure the probe is properly tuned and matched for your sample and solvent.
Peak Overlap in 1H Spectrum	- Limited chemical shift dispersion.	- Acquire the spectrum at a higher magnetic field strength if available.- Use a different deuterated solvent to induce changes in chemical shifts.- Rely on 2D NMR experiments (COSY, HSQC, HMBC) to resolve individual signals.
Incorrect Integrations	- Overlapping peaks.- Incomplete relaxation of nuclei.	- Use peak deconvolution software to integrate overlapping signals.- Increase the relaxation delay (d1) to ensure all protons fully relax between scans. A delay of 5 times the longest T1 is recommended for accurate quantification.
Phase Distortions	- Incorrect phasing during data processing.	- Manually re-phase the spectrum carefully, adjusting both the zero-order and first-order phase correction.
"Rolling" Baseline	- Issues with the first few data points of the FID.- Very intense signals (e.g., solvent).	- Apply a backward linear prediction to reconstruct the initial part of the FID.- Use appropriate solvent suppression techniques.

Representative NMR Data

The following table presents representative 1H and 13C NMR data for a megastigmane-type tetrol, which can be used as a general reference for "Megastigm-7-ene-3,4,6,9-tetrol".

Position	Representative ¹³C Chemical Shift (δc, ppm)	Representative ¹H Chemical Shift (δH, ppm)	Multiplicity & Coupling Constants (J, Hz)
1	~35-40	-	-
2	~40-45	~1.5-1.8	m
3	~70-75	~3.8-4.2	m
4	~75-80	~3.5-3.9	m
5	~45-50	~1.8-2.2	m
6	~65-70	~4.0-4.4	m
7	~125-130	~5.6-5.9	m
8	~130-135	~5.7-6.0	m
9	~68-72	~4.1-4.5	m
10	~20-25	~1.2-1.5	s
11	~20-25	~0.9-1.2	s
12	~25-30	~1.0-1.3	s
13	~20-25	~1.2-1.4	d, J = ~6-7 Hz

Experimental Protocols

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of "Megastigm-7-ene-3,4,6,9-tetrol" and dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, CD3OD, DMSO-d6). The choice of solvent is critical and may need to be optimized for solubility and to avoid signal overlap with the analyte.

• Filtration: If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Degassing (Optional): For sensitive experiments or to remove dissolved oxygen (which can affect relaxation times), the sample can be degassed by bubbling an inert gas (e.g., argon) through the solution for several minutes.

Standard 1D ¹H NMR Experiment

• Spectrometer Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity. Tune and match the probe.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

  • Spectral Width (SW): Typically 12-16 ppm for a full proton spectrum.

  • Number of Scans (NS): 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds for qualitative analysis. Increase to 5-10 seconds for accurate integration.

  • Acquisition Time (AQ): 2-4 seconds.

• Processing: Apply an exponential window function (line broadening of 0.3 Hz) to the FID, followed by Fourier transformation, phase correction, and baseline correction.

2D COSY Experiment

• Acquisition Parameters:

  • Pulse Program: A standard COSY pulse sequence (e.g., 'cosygpqf' on Bruker systems).

  • Spectral Width (SW): Set the same spectral width in both dimensions as the 1D 1H spectrum.

  • Number of Increments (F1 dimension): 256-512 increments.

  • Number of Scans (NS): 2-8 scans per increment.

• Processing: Apply a sine-bell window function in both dimensions, followed by 2D Fourier transformation and symmetrization.

2D HSQC Experiment

• Acquisition Parameters:

  • Pulse Program: A standard HSQC pulse sequence with gradient selection (e.g., 'hsqcedetgpsp' on Bruker systems).

  • ¹H Spectral Width (F2 dimension): Same as the 1D 1H spectrum.

  • ¹³C Spectral Width (F1 dimension): Typically 0-160 ppm.

  • Number of Increments (F1 dimension): 128-256 increments.

  • Number of Scans (NS): 4-16 scans per increment.

• Processing: Apply a squared sine-bell window function in both dimensions followed by 2D Fourier transformation.

Visualizations

Caption: Experimental workflow for NMR analysis.

Caption: Troubleshooting logic for broad NMR peaks.

Troubleshooting mass spectrometry fragmentation of megastigmanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the mass spectrometry (MS) analysis of megastigmanes.

Frequently Asked Questions (FAQs)

Q1: My megastigmane analyte is not showing a clear molecular ion peak in GC-MS. What could be the issue?

A1: The absence or low intensity of the molecular ion peak in Electron Ionization (EI) mass spectrometry is a common issue for certain classes of compounds, including some megastigmanes. This is often due to the high energy of the ionization process, which can cause the molecular ion to be energetically unstable and fragment extensively.[1]

Troubleshooting Steps:

• Lower the ionization energy: If your instrument allows, reducing the electron energy (e.g., from 70 eV to a lower value) can sometimes preserve the molecular ion.

• Use a "soft" ionization technique: Consider using chemical ionization (CI) instead of EI. CI is a less energetic ionization method that is more likely to produce a prominent protonated molecule [M+H]⁺ or an adduct ion, which can confirm the molecular weight.

• Derivatization: For megastigmanes with active hydrogens (e.g., hydroxyl groups), derivatization can increase the stability of the molecular ion.

• Check for in-source fragmentation: High temperatures in the GC injection port or the MS ion source can cause thermal degradation of the analyte before ionization.[2] Try lowering the temperatures of these components.

Q2: I am analyzing megastigmane glycosides using LC-MS with ESI, but I am seeing multiple peaks for the same compound and poor fragmentation in MS/MS. What should I do?

A2: The analysis of glycosides by ESI-MS can be complex. The observation of multiple peaks for a single compound could be due to the formation of different adduct ions (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺). Poor fragmentation in MS/MS might be due to suboptimal collision energy or the inherent stability of the glycosidic bond under certain conditions.

Troubleshooting Steps:

• Optimize mobile phase additives: The choice and concentration of additives (e.g., formic acid, ammonium (B1175870) acetate) can influence adduct formation and ionization efficiency. Experiment with different additives to promote the formation of a single, desired ion species.

• Optimize collision energy: Perform a collision energy ramp or test a range of collision energies to find the optimal setting for fragmenting your specific megastigmane glycoside. The goal is to achieve informative fragmentation without complete shattering of the molecule.

• Consider different fragmentation techniques: If available, explore alternative fragmentation methods such as Higher-energy C-trap Dissociation (HCD) which may provide different and complementary fragmentation patterns.

• Check for in-source fragmentation: Similar to GC-MS, in-source fragmentation can occur in ESI-MS.[2] This can be minimized by optimizing source parameters like capillary voltage and temperature.

Q3: What are the characteristic fragmentation patterns I should look for when analyzing megastigmanes by GC-MS?

A3: In EI-MS, megastigmanes, which are related to ionones and damascones, often undergo characteristic fragmentation pathways. The identification of megastigmane aglycones is typically achieved by comparing their mass spectra with established libraries like NIST or Wiley.[3][4]

Common fragmentation patterns for the megastigmane skeleton are influenced by the positions of double bonds and functional groups. For example, α-cleavage (cleavage of the bond adjacent to a functional group like a ketone) and β-cleavage are common.[5] Retro-Diels-Alder reactions can also occur in the cyclohexene (B86901) ring.[5]

Q4: How do megastigmane glycosides typically fragment in ESI-MS/MS?

A4: The tandem mass spectrometry (MS/MS) of megastigmane glycosides in ESI often involves the characteristic loss of the sugar moieties. The fragmentation typically begins with the cleavage of the glycosidic bond, resulting in a fragment ion corresponding to the aglycone.[3]

For instance, a megastigmane glycoside containing a rhamnose and a glucose unit might show sequential losses of these sugars.[3] The mass difference corresponding to the loss of a rhamnose unit is approximately 146 Da, and for a glucose unit, it is about 162 Da.

Troubleshooting Guides

Guide 1: Poor Signal Intensity or No Peak Detected

This guide addresses issues where the expected megastigmane peak is weak or absent in the mass spectrum.

Potential Cause	Troubleshooting Action
Low Analyte Concentration	Concentrate the sample or inject a larger volume if possible without overloading the column.
Poor Ionization Efficiency	Optimize ion source parameters (e.g., temperature, gas flows, voltages). For LC-MS, ensure the mobile phase pH is appropriate for the analyte's pKa.
Ion Suppression (LC-MS)	Dilute the sample to reduce matrix effects. Improve sample cleanup procedures to remove interfering compounds.
Analyte Degradation	Check for thermal degradation in the GC inlet or MS source by lowering temperatures. Protect light-sensitive compounds from light exposure.
Incorrect Mass Range Scanned	Ensure the mass spectrometer is scanning over the expected m/z range of the megastigmane and its fragments.

Guide 2: Unidentifiable or "Noisy" Mass Spectrum

This guide helps when the mass spectrum is difficult to interpret due to excessive noise or unexpected peaks.

Potential Cause	Troubleshooting Action
Contaminated System	Clean the ion source, transfer line, and other components of the mass spectrometer. Run a blank to check for background contamination.
Solvent or Reagent Contamination	Use high-purity solvents and reagents. Check for contaminants in your mobile phase or derivatization reagents.
In-source Fragmentation	Optimize ion source conditions to minimize unwanted fragmentation before mass analysis.[2]
Electronic Noise	Ensure proper grounding of the instrument and check for nearby sources of electromagnetic interference.

Experimental Protocols

Protocol 1: Generic GC-MS Analysis of Megastigmane Aglycones

This protocol provides a general starting point for the analysis of volatile megastigmane aglycones.

• Sample Preparation: Dissolve the extracted and purified megastigmane fraction in a suitable volatile solvent (e.g., hexane, dichloromethane).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

  • Injection: 1 µL splitless injection at an injector temperature of 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[3]

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a high temperature (e.g., 280 °C) at a rate of 5-10 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Mass Range: Scan from m/z 40 to 500.

  • Ion Source Temperature: 230 °C.

  • Data Analysis: Compare the obtained mass spectra with commercial libraries (e.g., NIST, Wiley) for identification.[3][4]

Protocol 2: General LC-MS/MS Analysis of Megastigmane Glycosides

This protocol outlines a general approach for analyzing non-volatile megastigmane glycosides.

• Sample Preparation: Dissolve the extracted and purified glycoside fraction in a solvent compatible with the mobile phase (e.g., methanol (B129727)/water mixture).

• LC Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) or methanol (B), both typically containing a small amount of an additive like 0.1% formic acid.

  • Flow Rate: 0.2-0.5 mL/min.

  • Column Temperature: 30-40 °C.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode.

  • Scan Mode: Full scan MS to identify the precursor ions, followed by product ion scans (MS/MS) of the target precursor ions.

  • Collision Gas: Argon or nitrogen.

  • Collision Energy: Optimize for each compound, but a starting range of 10-40 eV is common.

  • Data Analysis: Analyze the fragmentation patterns, looking for characteristic neutral losses of sugar moieties.

Visualizations

Troubleshooting Workflow for Poor MS Signal

Caption: A logical workflow for troubleshooting poor or absent signals in mass spectrometry analysis.

General Fragmentation Pathway of a Megastigmane Glycoside in ESI-MS/MS

Caption: A simplified diagram illustrating the sequential loss of sugar moieties from a megastigmane diglycoside during ESI-MS/MS analysis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. repository.aaup.edu [repository.aaup.edu]

Technical Support Center: Cell-Based Assay Interference with Megastigm-7-ene-3,4,6,9-tetrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter assay artifacts when working with the natural product Megastigm-7-ene-3,4,6,9-tetrol.

Frequently Asked Questions (FAQs)

Q1: What is Megastigm-7-ene-3,4,6,9-tetrol?

Megastigm-7-ene-3,4,6,9-tetrol is a natural product that has been isolated from plants such as Apollonias barbujana.[1][2][3] As a member of the megastigmane class of terpenoids, it possesses a complex polyhydroxylated structure. While its specific biological activities are not extensively documented in publicly available literature, natural products as a chemical class are known to be a source of interference in high-throughput screening and other cell-based assays.[4][5]

Q2: What are the primary mechanisms by which a natural product like Megastigm-7-ene-3,4,6,9-tetrol can interfere with cell-based assays?

Small molecules, particularly natural products, can cause false assay readouts through various mechanisms.[6][7] For a compound like Megastigm-7-ene-3,4,6,9-tetrol, potential interference mechanisms include:

• Optical Interference: The compound may absorb light or possess intrinsic fluorescence, which can interfere with absorbance, fluorescence, or luminescence-based readouts.[8]

• Chemical Reactivity: The molecule could react directly with assay reagents, such as enzymes (e.g., luciferase) or detection dyes (e.g., MTT tetrazolium salt), leading to signal inhibition or enhancement.[9]

• Colloidal Aggregation: At higher concentrations, some organic molecules form aggregates that can non-specifically sequester proteins, leading to false inhibition.[10]

• Membrane Disruption: The compound might disrupt cell membranes, causing cytotoxicity that is not related to a specific target pathway, which can confound viability and cytotoxicity assays.[6][9]

Q3: What initial steps should I take if I suspect my results with Megastigm-7-ene-3,4,6,9-tetrol are an artifact?

If you observe unexpected activity, it is crucial to perform a series of control experiments to rule out common interference mechanisms.[7] Start by running the assay in a cell-free format with the compound and key assay components to check for direct chemical or optical interference. An orthogonal assay, which measures the same biological endpoint using a different technology, is also highly recommended to confirm the initial findings.[7]

Troubleshooting Guides

This section provides specific troubleshooting advice in a question-and-answer format for common problems encountered when testing Megastigm-7-ene-3,4,6,9-tetrol in cell-based assays.

Problem 1: Signal Increase in Fluorescence-Based Assays (e.g., Calcium Flux, Reporter Assays with GFP)

Q: I am observing a dose-dependent increase in fluorescence in my assay when I add Megastigm-7-ene-3,4,6,9-tetrol, even in my negative control wells. What could be the cause and how do I fix it?

A: This issue is likely due to the intrinsic fluorescence (autofluorescence) of the compound.

Troubleshooting Steps:

• Measure Compound Autofluorescence: Prepare a serial dilution of Megastigm-7-ene-3,4,6,9-tetrol in the assay buffer (without cells or other reagents). Read the plate using the same excitation and emission wavelengths as your primary assay.

• Analyze Data: If you observe a concentration-dependent increase in fluorescence, this confirms autofluorescence.

• Correction & Mitigation:

  • Subtract Background: If the signal is moderate, you can subtract the fluorescence values from the "compound only" control from your experimental wells.

  • Change Fluorophore: If the autofluorescence is strong, consider switching to a fluorophore that uses a different spectral range (e.g., a red-shifted dye), as interference is often more prominent in the blue-green range.[8]

Data Presentation: Autofluorescence Profile of Megastigm-7-ene-3,4,6,9-tetrol

Compound Concentration (µM)	Raw Fluorescence Units (RFU) at Ex/Em 485/520 nm
100	15,230
50	7,510
25	3,890
12.5	1,920
6.25	950
0 (Buffer)	120

Table 1: Example data showing concentration-dependent autofluorescence of Megastigm-7-ene-3,4,6,9-tetrol, indicating interference with green fluorescent readouts.

Problem 2: Inhibition in Luciferase Reporter Assays

Q: My firefly luciferase reporter assay shows strong inhibition with Megastigm-7-ene-3,4,6,9-tetrol. How can I determine if this is true inhibition of my target pathway or direct inhibition of the luciferase enzyme?

A: This is a common artifact. The compound may directly inhibit the luciferase enzyme or interfere with the luminescent signal.[9] A counter-screen is necessary.

Troubleshooting Steps:

• Perform a Luciferase Counter-Screen: Run the assay in a cell-free system. Use a purified, recombinant firefly luciferase enzyme and its substrate (luciferin, ATP).

• Compare Results: Measure the luminescence generated by the enzyme in the presence and absence of Megastigm-7-ene-3,4,6,9-tetrol.

• Analyze Data: If the compound inhibits the purified enzyme, your primary screen result is likely a false positive. If there is no inhibition, the effect observed in cells may be genuine.

Experimental Protocol: Cell-Free Luciferase Inhibition Assay

• Reagent Preparation:

  • Prepare a 2X solution of recombinant firefly luciferase in assay buffer (e.g., Promega Luciferase Assay Buffer).

  • Prepare a 2X solution of luciferin (B1168401) substrate.

  • Prepare a 4X serial dilution of Megastigm-7-ene-3,4,6,9-tetrol in the assay buffer.

• Assay Plate Setup (Opaque 96-well plate):

  • Add 25 µL of 4X compound dilution to appropriate wells.

  • Add 25 µL of assay buffer to control wells.

  • Add 50 µL of 2X luciferase enzyme solution to all wells.

  • Incubate for 15 minutes at room temperature.

• Measurement:

  • Place the plate in a luminometer.

  • Inject 50 µL of 2X luciferin substrate solution into each well.

  • Read luminescence immediately.

Problem 3: Decreased Cell Viability in MTT/XTT Assays

Q: My MTT assay shows that Megastigm-7-ene-3,4,6,9-tetrol is cytotoxic. How can I be sure this is true cytotoxicity and not interference with the assay chemistry?

A: Tetrazolium dyes (MTT, XTT, MTS) can be directly reduced by chemical compounds, or their absorbance spectra can be affected, leading to false readouts.[11] It is critical to use an orthogonal viability assay.

Troubleshooting Steps:

• Run a "Compound Only" Control: Add Megastigm-7-ene-3,4,6,9-tetrol to cell-free wells containing assay medium, then add the MTT reagent and measure the absorbance. This checks for direct reduction of the dye.

• Perform a Spectral Scan: Scan the absorbance of the compound across a range of wavelengths to see if it overlaps with the 570 nm peak of the formazan (B1609692) product.

• Use an Orthogonal Assay: Re-test the compound's effect on cell viability using a non-tetrazolium-based method, such as an ATP-based assay (e.g., CellTiter-Glo®). This method measures ATP as an indicator of metabolic activity and is less prone to the same interference mechanisms.

Data Presentation: Comparison of Viability Assays

Compound Conc. (µM)	% Viability (MTT Assay)	% Viability (ATP-Based Assay)
100	15%	85%
50	32%	91%
25	65%	96%
12.5	88%	98%
0	100%	100%

Table 2: Example data showing a discrepancy between MTT and ATP-based assays. The MTT assay suggests significant cytotoxicity, while the ATP-based assay shows minimal effect, indicating the compound is likely interfering with the MTT assay chemistry.

Visualizations

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway showing potential interference points for a test compound.

Experimental Workflow for Troubleshooting

Caption: A logical workflow for troubleshooting and validating a primary screen hit.

Decision Tree for Interference Type

Caption: Decision tree to identify the type of assay interference.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Megastigm-7-ene-3,4,6,9-tetrol - Immunomart [immunomart.com]
• 3. Megastigm-7-ene-3,4,6,9-tetrol | CAS:180164-14-1 | Manufacturer ChemFaces [chemfaces.com]
• 4. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of Protein-Protein Interactions: Cell-Based Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bioavailability of Megastigmane Glycosides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with megastigmane glycosides. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at enhancing the bioavailability of this promising class of natural compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of megastigmane glycosides?

A1: The primary challenges stem from their physicochemical properties and physiological barriers in the gastrointestinal (GIT) tract. These include:

• Low Aqueous Solubility: Many megastigmane glycosides have poor water solubility, which limits their dissolution in the GIT, a prerequisite for absorption.

• Poor Membrane Permeability: The glycosidic moiety increases the molecule's polarity and size, which can hinder its ability to pass through the lipid-rich intestinal cell membranes.

• Enzymatic Degradation: Glycosides can be susceptible to hydrolysis by gut microbiota and enzymes, leading to the breakdown of the molecule before it can be absorbed.

• First-Pass Metabolism: After absorption, the compounds may be extensively metabolized in the liver before reaching systemic circulation, reducing their overall bioavailability.[1][2]

Q2: What are the most common formulation strategies to enhance the bioavailability of megastigmane glycosides?

A2: Several formulation strategies can be employed to overcome the challenges mentioned above:

• Solid Dispersions: Dispersing the megastigmane glycoside in a hydrophilic polymer matrix can enhance its dissolution rate and solubility.

• Nanoemulsions/Self-Emulsifying Drug Delivery Systems (SEDDS): These lipid-based formulations can improve the solubility of lipophilic megastigmane glycosides and facilitate their absorption through the lymphatic pathway, potentially bypassing first-pass metabolism.[1][3][4][5]

• Complexation with Cyclodextrins: Cyclodextrins can encapsulate the non-polar part of the megastigmane glycoside molecule, forming an inclusion complex with improved aqueous solubility and dissolution.[6][7][8][9][10][11]

• Nanoparticle-based Delivery Systems: Encapsulating megastigmane glycosides in nanoparticles can protect them from degradation, improve their solubility, and facilitate their transport across the intestinal barrier.

Q3: How can I assess the enhancement in bioavailability in vitro?

A3: In vitro models are crucial for screening and optimizing formulations before proceeding to in vivo studies. Key in vitro assays include:

• In Vitro Dissolution Testing: This test measures the rate and extent to which the megastigmane glycoside dissolves from its formulation in simulated gastric and intestinal fluids.[12][13][14][15][16] An enhanced dissolution profile is often a good indicator of potentially improved bioavailability.

• Caco-2 Cell Permeability Assay: This assay uses a monolayer of Caco-2 cells, which mimic the human intestinal epithelium, to assess the permeability of the compound.[9][17][18][19][20][21] An increase in the apparent permeability coefficient (Papp) suggests better absorption.

Troubleshooting Guides

Issue 1: Poor dissolution of the megastigmane glycoside formulation in in vitro dissolution studies.

Possible Cause	Troubleshooting Step
Inadequate solubilization by the chosen excipients.	- Increase the ratio of the hydrophilic carrier in solid dispersions.- Optimize the oil/surfactant/co-surfactant ratio in nanoemulsion formulations.- Screen different types of cyclodextrins (e.g., HP-β-CD, SBE-β-CD) and molar ratios for complexation.
Recrystallization of the amorphous form in solid dispersions.	- Incorporate a crystallization inhibitor into the formulation.- Characterize the solid-state properties of the dispersion using techniques like XRD and DSC to confirm its amorphous nature.
Insufficient dispersion of the formulation in the dissolution medium.	- Add a wetting agent to the dissolution medium.- Ensure adequate agitation speed during the dissolution test as per USP guidelines.[16]

Issue 2: Low apparent permeability (Papp) value in the Caco-2 cell permeability assay.

Possible Cause	Troubleshooting Step
The inherent low permeability of the megastigmane glycoside.	- Consider co-formulating with a permeation enhancer (use with caution and assess cytotoxicity).- Investigate if the compound is a substrate for efflux transporters (e.g., P-glycoprotein) by conducting bi-directional transport studies.
Cytotoxicity of the formulation at the tested concentration.	- Determine the non-toxic concentration range of your formulation on Caco-2 cells using an MTT assay before the permeability study.- Dilute the formulation to a non-toxic concentration for the assay.
Poor integrity of the Caco-2 cell monolayer.	- Monitor the transepithelial electrical resistance (TEER) of the monolayer before and after the experiment to ensure its integrity.- Ensure proper cell culture and differentiation protocols are followed (typically 21 days).[18]

Issue 3: High variability in in vivo pharmacokinetic data.

Possible Cause	Troubleshooting Step
Inconsistent dosing or sampling.	- Ensure accurate and consistent oral gavage technique.- Strictly adhere to the predetermined blood sampling time points.
Food effect influencing absorption.	- Standardize the fasting period for the animals before dosing (typically 12 hours with free access to water).[22]
Analytical method variability.	- Validate the bioanalytical method (e.g., LC-MS/MS) for linearity, accuracy, precision, and stability according to regulatory guidelines.[23][24][25][26]

Quantitative Data Summary

The following tables provide hypothetical comparative data on the enhancement of bioavailability of a model megastigmane glycoside using different formulation strategies.

Table 1: In Vitro Dissolution of Megastigmane Glycoside Formulations

Formulation	Dissolution Medium	% Drug Released at 60 min
Pure Megastigmane Glycoside	Simulated Gastric Fluid (pH 1.2)	5.2 ± 1.1
Pure Megastigmane Glycoside	Simulated Intestinal Fluid (pH 6.8)	10.5 ± 2.3
Solid Dispersion (1:5 drug-polymer ratio)	Simulated Intestinal Fluid (pH 6.8)	85.3 ± 4.5
Nanoemulsion	Simulated Intestinal Fluid (pH 6.8)	95.1 ± 3.8
Cyclodextrin (B1172386) Complex (1:1 molar ratio)	Simulated Intestinal Fluid (pH 6.8)	78.9 ± 5.2

Table 2: In Vitro Caco-2 Permeability of Megastigmane Glycoside Formulations

Formulation	Apparent Permeability (Papp, A→B) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp, B→A / Papp, A→B)
Pure Megastigmane Glycoside	0.8 ± 0.2	3.5
Solid Dispersion	2.5 ± 0.4	2.1
Nanoemulsion	4.1 ± 0.6	1.5
Cyclodextrin Complex	3.2 ± 0.5	2.8

Table 3: In Vivo Pharmacokinetic Parameters in Rats

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Pure Megastigmane Glycoside (Oral Suspension)	55 ± 12	2.0	250 ± 55	100
Solid Dispersion	210 ± 45	1.5	1150 ± 210	460
Nanoemulsion	350 ± 60	1.0	1850 ± 320	740
Cyclodextrin Complex	280 ± 50	1.5	1400 ± 250	560

Experimental Protocols

Protocol 1: Preparation of a Megastigmane Glycoside Solid Dispersion by Solvent Evaporation

• Dissolution: Dissolve 100 mg of the megastigmane glycoside and 500 mg of a hydrophilic polymer (e.g., PVP K30 or HPMC) in a suitable solvent system (e.g., 20 mL of ethanol/water 1:1 v/v).

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator at 40°C under reduced pressure until a dry film is formed.

• Drying: Further dry the film in a vacuum oven at 40°C for 24 hours to remove residual solvent.

• Pulverization and Sieving: Scrape the dried film, pulverize it using a mortar and pestle, and pass the powder through a 100-mesh sieve to obtain a uniform particle size.

• Characterization: Characterize the solid dispersion for drug content, dissolution behavior, and solid-state properties (XRD, DSC).

Protocol 2: In Vitro Dissolution Testing

• Apparatus: Use a USP Apparatus 2 (paddle method).[13]

• Dissolution Medium: 900 mL of simulated intestinal fluid (pH 6.8) maintained at 37 ± 0.5°C.

• Paddle Speed: Set the paddle speed to 75 rpm.

• Sample Introduction: Introduce a quantity of the formulation equivalent to 10 mg of the megastigmane glycoside into the dissolution vessel.

• Sampling: Withdraw 5 mL samples at predetermined time points (e.g., 5, 15, 30, 45, 60, and 120 minutes), replacing the withdrawn volume with fresh medium.

• Analysis: Filter the samples and analyze the concentration of the megastigmane glycoside using a validated HPLC-UV or LC-MS/MS method.

Protocol 3: Caco-2 Cell Permeability Assay

• Cell Culture: Seed Caco-2 cells onto Transwell inserts and culture for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the TEER of the monolayer. Only use inserts with TEER values above a predetermined threshold (e.g., 300 Ω·cm²).

• Transport Buffer: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4).

• Permeability Study (Apical to Basolateral):

  • Wash the monolayer with transport buffer.

  • Add the test formulation (dissolved in transport buffer at a non-toxic concentration) to the apical (donor) side.

  • Add fresh transport buffer to the basolateral (receiver) side.

  • Incubate at 37°C with gentle shaking.

  • Take samples from the basolateral side at specified time points and from the apical side at the end of the study.

• Permeability Study (Basolateral to Apical): Repeat the above steps but add the test formulation to the basolateral side and sample from the apical side to determine the efflux ratio.

• Analysis: Determine the concentration of the megastigmane glycoside in the samples using LC-MS/MS. Calculate the Papp value.

Protocol 4: In Vivo Pharmacokinetic Study in Rats

• Animal Model: Use male Sprague-Dawley rats (220-250 g).[27]

• Acclimatization and Fasting: Acclimatize the animals for at least one week and fast them for 12 hours before the experiment with free access to water.

• Dosing: Administer the megastigmane glycoside formulation orally via gavage at a specific dose (e.g., 50 mg/kg).

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the tail vein or another appropriate site into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).[28]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma at -80°C until analysis.

• Bioanalysis: Determine the concentration of the megastigmane glycoside in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis software.

Visualizations

Caption: Experimental workflow for enhancing and evaluating the bioavailability of megastigmane glycosides.

Caption: Mechanisms of bioavailability enhancement for megastigmane glycosides in the GI tract.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of herbal formulation on glimepiride pharmacokinetics and pharmacodynamics in nicotinamide-streptozotocin-induced diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nanoemulsion formulation for enhancing the aqueous solubility and systemic bioavailability of poorly soluble drugs. [rpbs.journals.ekb.eg]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eijppr.com [eijppr.com]
• 7. Improvement of the oral bioavailability of digitalis glycosides by cyclodextrin complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gpsrjournal.com [gpsrjournal.com]
• 9. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scienceasia.org [scienceasia.org]
• 11. gala.gre.ac.uk [gala.gre.ac.uk]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. agnopharma.com [agnopharma.com]
• 14. In-vitro dissolution test: Significance and symbolism [wisdomlib.org]
• 15. Combined Methodologies for Determining In Vitro Bioavailability of Drugs and Prediction of In Vivo Bioequivalence From Pharmaceutical Oral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]
• 17. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 18. Caco-2 Permeability Assay Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 19. enamine.net [enamine.net]
• 20. Development of a 7-day, 96-well Caco-2 permeability assay with high-throughput direct UV compound analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 22. Preclinical Pharmacokinetics and Bioavailability of Oxypeucedanin in Rats after Single Intravenous and Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A Comprehensive LC-MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. LC-MS assay for quantitative determination of cardio glycoside in human blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. researchgate.net [researchgate.net]
• 27. Pharmacokinetic Study and Optimal Formulation of New Anti-Parkinson Natural Compound Schisantherin A - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up the Isolation of Megastigm-7-ene-3,4,6,9-tetrol

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the isolation of Megastigm-7-ene-3,4,6,9-tetrol, a natural product isolated from Apollonias barbujana[1][2][3]. This guide offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and data presentation to facilitate a smooth transition from laboratory-scale to pilot-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when scaling up the extraction of Megastigm-7-ene-3,4,6,9-tetrol?

A1: Scaling up the extraction process from a laboratory to a pilot or industrial scale presents several challenges.[4][5][6] These include:

• Maintaining Extraction Efficiency: Solvent-to-biomass ratios that are effective at a small scale may not be as efficient at a larger scale, potentially leading to lower yields.

• Solvent Handling and Cost: The large volumes of solvents required for scale-up operations increase costs and pose safety and environmental challenges.

• Heat and Mass Transfer Limitations: Inadequate mixing and temperature control in large extraction vessels can result in inconsistent extraction and potential degradation of the target compound.

• Biomass Homogeneity: Ensuring the plant material is consistently milled and packed in large extractors is crucial for uniform solvent percolation and efficient extraction.

Q2: How can I improve the initial purity of the crude extract to simplify downstream processing?

A2: Improving the purity of the initial crude extract is a critical step for efficient scale-up. Consider the following strategies:

• Selective Solvent Extraction: Employ a multi-step extraction protocol using solvents of varying polarity. For instance, a pre-extraction with a non-polar solvent like hexane (B92381) can remove lipids and chlorophyll (B73375) before extracting the target compound with a more polar solvent.[7]

• Solid-Phase Extraction (SPE): For larger lab-scale preparations that can be adapted for pilot scale, passing the crude extract through a solid-phase extraction column can remove highly polar or non-polar impurities.

• Liquid-Liquid Partitioning: A series of liquid-liquid extractions with immiscible solvents can effectively partition the target compound into a specific phase, leaving many impurities behind.

Q3: What are the most suitable chromatography techniques for large-scale purification of Megastigm-7-ene-3,4,6,9-tetrol?

A3: For large-scale purification, efficiency and throughput are key. The following techniques are recommended:

• Flash Chromatography: This is a rapid and effective method for purifying large quantities of compounds and is a common first step after initial extraction and partitioning.[5]

• Medium Pressure Liquid Chromatography (MPLC): MPLC offers better resolution than flash chromatography and can handle larger sample loads than traditional HPLC, making it ideal for pilot-scale purification.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): While expensive, Prep-HPLC provides the highest resolution for final polishing steps to achieve high purity of the target compound.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crude Extract	Inefficient extraction solvent; Insufficient extraction time; Poor solvent penetration into the plant material.	Test a range of solvents with varying polarities. Increase the extraction time or the number of extraction cycles. Ensure the plant material is ground to a consistent and appropriate particle size.
Formation of Emulsions during Liquid-Liquid Extraction	High concentration of surfactants or lipids in the extract; Vigorous shaking.	Add brine to the aqueous layer to increase its ionic strength.[8] Use a gentler swirling motion instead of vigorous shaking.[8] Consider centrifugation to break the emulsion.
Poor Separation in Flash Chromatography	Inappropriate solvent system; Column overloading; Irregular packing of the stationary phase.	Perform thin-layer chromatography (TLC) to optimize the solvent system. Reduce the sample load on the column. Ensure the column is packed uniformly to avoid channeling.
Target Compound Co-elutes with Impurities in Prep-HPLC	Suboptimal mobile phase or stationary phase; Isocratic elution not providing sufficient resolution.	Switch to a different stationary phase (e.g., from C18 to a phenyl-hexyl column). Develop a gradient elution method to improve separation.[7]
Product Instability or Degradation	Exposure to high temperatures, extreme pH, or light.	Conduct extractions and purifications at controlled, lower temperatures. Use buffers to maintain a stable pH. Protect the compound from light by using amber glassware or covering vessels with foil.

Data Presentation

Table 1: Comparison of Extraction Efficiency at Different Scales

Scale	Biomass (kg)	Solvent Volume (L)	Extraction Method	Crude Extract Yield (g)	Yield (%)
Laboratory	1	10	Maceration (Methanol)	85	8.5
Bench-top	10	90	Soxhlet (Ethanol)	820	8.2
Pilot	100	850	Percolation (70% Ethanol)	7900	7.9

Table 2: Purification Summary for Pilot-Scale Isolation (Starting with 1 kg of Crude Extract)

Purification Step	Input Mass (g)	Output Mass (g)	Purity (%)	Recovery (%)
Liquid-Liquid Partitioning	1000	450	35	45
Flash Chromatography	450	150	75	33.3
MPLC	150	60	90	40
Preparative HPLC	60	45	>98	75

Experimental Protocols

Pilot-Scale Extraction Protocol

• Biomass Preparation: Grind dried and powdered Apollonias barbujana leaves to a coarse powder (particle size of 2-3 mm).

• Extractor Loading: Load 100 kg of the powdered biomass into a stainless steel percolator.

• Extraction: Add 850 L of 70% aqueous ethanol (B145695) to the percolator, ensuring the biomass is fully submerged. Allow to macerate for 24 hours at room temperature with gentle agitation.

• Percolation: After maceration, begin collecting the extract from the bottom of the percolator at a flow rate of approximately 20 L/hour.

• Solvent Removal: Concentrate the collected extract under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude extract.

Large-Scale Liquid-Liquid Partitioning Protocol

• Dissolution: Dissolve 1 kg of the crude extract in 5 L of distilled water.

• Initial Partitioning: Transfer the aqueous solution to a 20 L separation funnel and add 5 L of ethyl acetate (B1210297). Gently invert the funnel 15-20 times to mix the phases, venting frequently.

• Phase Separation: Allow the layers to separate for at least 30 minutes. Drain the lower aqueous layer and collect the upper ethyl acetate layer.

• Repeated Extraction: Repeat the extraction of the aqueous layer with two additional 5 L portions of ethyl acetate.

• Solvent Evaporation: Combine the ethyl acetate fractions and evaporate the solvent under reduced pressure to obtain the partitioned extract.

Preparative HPLC Protocol

• Sample Preparation: Dissolve 60 g of the semi-purified extract from MPLC in the mobile phase.

• Column and Mobile Phase: Use a C18 preparative column (e.g., 50 x 250 mm, 10 µm) with a gradient elution of methanol (B129727) and water.

• Gradient Program:

  • 0-10 min: 30% Methanol

  • 10-40 min: 30% to 70% Methanol

  • 40-50 min: 70% to 100% Methanol

  • 50-60 min: 100% Methanol

• Fraction Collection: Collect fractions based on the UV chromatogram (detection at 210 nm).

• Purity Analysis and Pooling: Analyze the purity of the fractions containing the target compound by analytical HPLC. Pool the fractions with >98% purity and evaporate the solvent to obtain pure Megastigm-7-ene-3,4,6,9-tetrol.

Visualizations

Caption: Overall workflow for the scaled-up isolation of Megastigm-7-ene-3,4,6,9-tetrol.

References

• 1. Megastigm-7-ene-3,4,6,9-tetrol | TargetMol [targetmol.com]
• 2. Megastigm-7-ene-3,4,6,9-tetrol - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Scale-Up of Natural Product Isolation | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Cryopreservation of Megastigm-7-ene-3,4,6,9-tetrol Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the cryopreservation of "Megastigm-7-ene-3,4,6,9-tetrol" stock solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and ensure the stability and integrity of your compound.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the preparation, storage, and use of "Megastigm-7-ene-3,4,6,9-tetrol" stock solutions.

Problem	Potential Cause	Recommended Solution
Precipitation upon initial dissolution	The concentration of the compound exceeds its solubility in the chosen solvent.	- Decrease the concentration of the stock solution.- Try a different solvent with higher solubilizing capacity (e.g., DMSO instead of ethanol).- Use a co-solvent system (e.g., a mixture of DMSO and ethanol).
Precipitation after freeze-thaw cycle	- The storage temperature is not low enough.- The solution has undergone multiple freeze-thaw cycles.- The solvent has absorbed moisture over time.	- Store the stock solution at a lower temperature (-80°C is preferred for long-term storage).- Prepare smaller, single-use aliquots to minimize freeze-thaw cycles.- Use anhydrous solvents and ensure the vial is tightly sealed.
Precipitation upon dilution in aqueous buffer	The aqueous buffer is a poor solvent for the compound, causing it to "crash out" of the solution.	- Perform a stepwise dilution: first, dilute the concentrated stock into a smaller volume of the aqueous buffer, mix well, and then add this intermediate dilution to the final volume.- Lower the final concentration of the compound in the aqueous solution.- Minimize the final concentration of the organic solvent (e.g., DMSO) in your working solution, typically keeping it below 0.5%.- Pre-warm the aqueous buffer to 37°C before adding the compound stock solution.- Add the stock solution to the aqueous medium while gently vortexing or swirling to ensure rapid and even dispersion.
Inconsistent experimental results	Degradation of the "Megastigm-7-ene-3,4,6,9-tetrol" stock solution.	- Prepare fresh solutions for each experiment.- Verify the purity of your solid compound and the prepared stock solution using analytical techniques like HPLC.
Loss of biological activity	Degradation of the compound.	- Review storage and handling procedures to ensure they align with best practices.- Avoid exposure to light and extreme pH conditions.
Change in color of the stock solution	This can be an indicator of compound degradation.	- It is recommended to prepare a fresh stock solution.- If you need to verify the integrity of the discolored solution, analytical methods such as HPLC can be used to assess its purity.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing "Megastigm-7-ene-3,4,6,9-tetrol" stock solutions?

A1: Based on available information, "Megastigm-7-ene-3,4,6,9-tetrol" is soluble in polar organic solvents.[2] Dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol (B129727) are suitable choices. It is crucial to use a high-purity, anhydrous grade of the chosen solvent to minimize the introduction of water, which can promote precipitation.[3]

Q2: What are the optimal storage temperatures for short-term and long-term use?

A2: For short-term storage (days to weeks), stock solutions can be stored at -20°C.[1] For long-term storage, it is highly recommended to store the stock solutions at -80°C to ensure maximum stability and minimize degradation.[1]

Q3: How many freeze-thaw cycles are acceptable for a stock solution?

A3: To maintain the integrity of "Megastigm-7-ene-3,4,6,9-tetrol", it is strongly recommended to avoid repeated freeze-thaw cycles.[3][4] The best practice is to aliquot the stock solution into single-use volumes before the initial freezing. If repeated use from a single vial is unavoidable, a maximum of three freeze-thaw cycles should be considered a limit, though this should be validated for your specific experimental needs.[5]

Q4: My stock solution has precipitated after thawing. Can I still use it?

A4: If precipitation is observed, it is not recommended to use the supernatant directly as the concentration will be inaccurate. You can attempt to redissolve the precipitate by bringing the vial to room temperature and vortexing or sonicating it.[3][4] Gentle warming (not exceeding 40°C) may also help.[4] However, if the precipitate does not fully redissolve, it is best to prepare a fresh stock solution to ensure the accuracy and reproducibility of your experiments.

Q5: How can I assess the stability of my cryopreserved "Megastigm-7-ene-3,4,6,9-tetrol" stock solution?

A5: A stability study can be performed to validate your storage protocol. This involves subjecting aliquots of your stock solution to your intended storage conditions and freeze-thaw cycles. The stability can then be assessed by comparing the purity and concentration of the stored samples to a freshly prepared standard using an analytical method such as High-Performance Liquid Chromatography (HPLC).

Experimental Protocols

Protocol for Preparation and Aliquoting of "Megastigm-7-ene-3,4,6,9-tetrol" Stock Solution

• Preparation:

  • Allow the solid "Megastigm-7-ene-3,4,6,9-tetrol" to equilibrate to room temperature before opening the vial to prevent condensation.

  • Weigh the desired amount of the compound in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO (or other suitable solvent) to achieve the desired stock concentration.

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or brief sonication can be used to aid dissolution.[3]

• Aliquoting:

  • Once fully dissolved, dispense the stock solution into single-use, sterile cryovials.

  • Ensure the vials are properly labeled with the compound name, concentration, solvent, and date of preparation.

• Freezing:

  • For optimal cryopreservation, a controlled cooling rate of approximately -1°C per minute is recommended. This can be achieved using a controlled-rate freezer or a freezing container (e.g., Mr. Frosty™) placed in a -80°C freezer.

  • Once frozen, transfer the aliquots to a -80°C freezer for long-term storage.

Visualizations

Caption: Workflow for preparing and storing "Megastigm-7-ene-3,4,6,9-tetrol" stock solutions.

Caption: Decision-making process for troubleshooting precipitation in stock solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. microchemlab.com [microchemlab.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Megastigmane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reported bioactivities of various megastigmane derivatives, offering insights into their potential as therapeutic agents. While specific experimental data on Megastigm-7-ene-3,4,6,9-tetrol is not publicly available, this document summarizes the known activities of other structurally related megastigmane glycosides and aglycones, providing a valuable framework for future research and development. The primary bioactivities observed for this class of compounds include anti-inflammatory, neuroprotective, and cytotoxic effects.

Comparative Bioactivity Data

The following tables summarize the quantitative data for various megastigmane derivatives across different bioassays.

Table 1: Anti-inflammatory Activity of Megastigmane Derivatives

Compound Name	Test System	Bioactivity	IC50 (µM)	Reference
Streilicifoloside E	LPS-induced RAW264.7 cells	Inhibition of NO production	26.33	[1]
Platanionoside D	LPS-induced RAW264.7 cells	Inhibition of NO production	21.84	[1]
(6R,7E,9R)-3-oxo-α-ionyl-9-O-α-L-rhamnopyranosyl-(1''→4')-β-D-glucopyranoside	LPS-induced RAW264.7 cells	Inhibition of NO production	42.3-61.7	[2]
β-damascenone	LPS-induced THP-1 cells	Inhibition of COX-2 mRNA expression	>50	[3]

Table 2: Neuroprotective Activity of Megastigmane Derivatives

Compound Name	Test System	Bioactivity	Concentration	% Protection/Effect	Reference
Unnamed Megastigmane Glycosides (Compounds 2, 3, 6, 7)	H₂O₂-induced SH-SY5Y cells	Moderate protective effects	10 µM	Not specified	[4]
Unnamed Megastigmane Glycosides (Compounds 3, 6-10)	H₂O₂-induced PC12 cells	Good neuroprotective activity	Not specified	Not specified	[5]

Table 3: Cytotoxic Activity of Megastigmane Derivatives

Compound Name	Cell Line	Bioactivity	IC50 (µM)	Reference
Unnamed Hexenoic acid glycoside and other compounds	Human colon adenocarcinoma	Cytotoxicity	1.97 - 32.85	[6]
Unnamed Megastigmane Glucoside (Compound 5)	Human hepatoma (HepG-2)	Weak cytotoxicity	Not specified	[7]
Patriniaol A	HCT-116	Moderate cytotoxicity	42.23	[8]
Eudesmin	HCT-116	Moderate cytotoxicity	41.92	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Anti-inflammatory Activity: Inhibition of Nitric Oxide (NO) Production in LPS-stimulated RAW264.7 Macrophages

Objective: To evaluate the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).

Methodology:

• Cell Culture: RAW264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics (penicillin/streptomycin) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds. The cells are pre-incubated for 1-2 hours.

• LPS Stimulation: Lipopolysaccharide (LPS) from E. coli is added to each well (final concentration typically 1 µg/mL) to induce an inflammatory response, except for the control group.

• Incubation: The plates are incubated for 24 hours.

• Nitrite (B80452) Quantification (Griess Assay): The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Absorbance Measurement: After a short incubation period at room temperature, the absorbance is measured at 540 nm using a microplate reader.

• Data Analysis: The amount of nitrite is calculated from a sodium nitrite standard curve. The percentage of NO inhibition is determined by comparing the absorbance of the compound-treated groups with the LPS-stimulated control group. The IC50 value (the concentration of the compound that inhibits 50% of NO production) is then calculated.[9][10][11][12][13]

Neuroprotective Activity: H₂O₂-induced Oxidative Stress in SH-SY5Y Cells

Objective: To assess the protective effect of a compound against neuronal cell death induced by hydrogen peroxide (H₂O₂), a model for oxidative stress-related neurodegeneration.

Methodology:

• Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium (e.g., DMEM/F12) supplemented with FBS and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to attach and grow for 24-48 hours.

• Compound Pre-treatment: The cells are pre-treated with various concentrations of the test compound for a specified period (e.g., 2-24 hours).

• Induction of Oxidative Stress: Hydrogen peroxide (H₂O₂) is added to the wells to a final concentration known to induce significant cell death (e.g., 100-500 µM).

• Incubation: The cells are incubated with H₂O₂ for a further 24 hours.

• Cell Viability Assessment (MTT Assay):

  • The culture medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • The plates are incubated for 2-4 hours to allow for the conversion of MTT to formazan (B1609692) crystals by metabolically active cells.

  • The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

  • The absorbance is measured at a wavelength of 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control group. The neuroprotective effect is determined by the ability of the compound to increase cell viability in the presence of H₂O₂.[14][15][16][17][18]

Cytotoxicity Assay: MTT Assay in HepG2 Cells

Objective: To determine the cytotoxic (cell-killing) potential of a compound on human hepatoma (HepG2) cells.

Methodology:

• Cell Culture: HepG2 cells are maintained in an appropriate culture medium (e.g., Eagle's Minimum Essential Medium) with FBS and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a suitable density and allowed to adhere overnight.

• Compound Treatment: The medium is replaced with fresh medium containing a range of concentrations of the test compound.

• Incubation: The plates are incubated for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Assay: The cell viability is determined using the MTT assay as described in the neuroprotective activity protocol.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, representing the concentration of the compound that causes a 50% reduction in cell viability, is determined from the dose-response curve.[19][20][21][22]

Signaling Pathway and Experimental Workflow Diagrams

The anti-inflammatory effects of some megastigmane derivatives are attributed to the inhibition of the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by a megastigmane derivative.

Caption: General workflow for in vitro bioactivity screening.

References

• 1. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 4. Megastigmane glycosides from the leaves of Nicotiana tabacum and their neuroprotective activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Megastigmane glycosides from Heterosmilax yunnanensis and their neuroprotective activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. preprints.org [preprints.org]
• 16. researchgate.net [researchgate.net]
• 17. Neuroprotective effects of hesperetin on H2O2-induced damage in neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. japsonline.com [japsonline.com]
• 22. researchgate.net [researchgate.net]

Unveiling the Anti-Inflammatory Potential of Megastigmane Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory effects of various megastigmane isomers, supported by experimental data. We delve into the molecular mechanisms and present a clear, data-driven overview to inform future research and development in this promising area of natural product chemistry.

Megastigmanes, a class of C13-norisoprenoids derived from carotenoid degradation, are widely distributed in the plant kingdom and have garnered significant attention for their diverse biological activities. Among these, their anti-inflammatory properties are of particular interest. This guide synthesizes findings from multiple studies to compare the anti-inflammatory efficacy of different megastigmane isomers, focusing on their ability to modulate key inflammatory pathways.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory effects of megastigmane derivatives have been primarily evaluated by their capacity to inhibit the production of inflammatory mediators in cellular models, most notably in lipopolysaccharide (LPS)-stimulated macrophage and endothelial cell lines. The following tables summarize the inhibitory activities of various megastigmane isomers against key inflammatory markers.

Compound Name/Isomer	Test System	Target	Activity (IC₅₀ µM)	Reference
β-Damascenone	LPS-stimulated HUVECtert cells	E-selectin mRNA expression	~10	[1]
Streilicifoloside E	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	26.33	[2][3]
Platanionoside D	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	21.84	[2][3]
(6S,9R)-Roseoside	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	7.31	[4]
Icariside B2	LPS-stimulated BV2 glial cells	COX-2 enzyme	7.80 ± 0.26	[4]
Megastigmane Glycoside 1	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	42.3	[5]
Megastigmane Glycoside 3	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	61.7	[5]
Megastigmane Glycoside 7	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	55.4	[5]
Megastigmane Glycoside 8	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	48.9	[5]

HUVECtert: Human Umbilical Vein Endothelial Cells, immortalized with hTERT; RAW264.7: Murine macrophage cell line; BV2: Murine microglial cell line; LPS: Lipopolysaccharide; IC₅₀: Half maximal inhibitory concentration; NO: Nitric Oxide; COX-2: Cyclooxygenase-2.

Key Experimental Protocols

The data presented in this guide are derived from rigorous in vitro experimental models designed to simulate inflammatory responses. Below are the detailed methodologies for the key experiments cited.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW264.7 Macrophages[2][3][4][5][6]

This assay is a widely used primary screen for potential anti-inflammatory agents.

• Cell Culture: Murine macrophage RAW264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere for 24 hours.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test megastigmane isomers. The cells are pre-incubated for 1-2 hours.

• Stimulation: Lipopolysaccharide (LPS) from E. coli is added to the wells at a final concentration of 1 µg/mL to induce an inflammatory response, except for the control group.

• Incubation: The plates are incubated for an additional 24 hours.

• NO Measurement: The production of nitric oxide is determined by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent. The absorbance is measured at 540 nm.

• Data Analysis: The concentration of nitrite is calculated from a sodium nitrite standard curve. The half-maximal inhibitory concentration (IC₅₀) is then determined.

Inhibition of COX-2 mRNA Expression in LPS-Stimulated THP-1 Macrophages[1][7]

This assay assesses the ability of compounds to inhibit the expression of a key pro-inflammatory enzyme at the transcriptional level.

• Cell Culture and Differentiation: Human monocytic THP-1 cells are cultured in RPMI-1640 medium. For differentiation into macrophages, cells are treated with phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Treatment and Stimulation: Differentiated THP-1 cells are pre-treated with the test compounds for 1 hour, followed by stimulation with LPS (7.5 ng/mL) for 3 hours.

• RNA Isolation and Reverse Transcription: Total RNA is isolated from the cells, and its concentration and purity are determined. The isolated RNA is then reverse transcribed into complementary DNA (cDNA).

• Quantitative PCR (qPCR): The expression level of COX-2 mRNA is quantified by qPCR using specific primers. The expression is normalized to a housekeeping gene, such as GAPDH.

• Data Analysis: The relative inhibition of COX-2 mRNA expression is calculated, and the IC₅₀ value is determined.

Signaling Pathways and Mechanisms of Action

Several megastigmane isomers exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory cascade. A prominent target is the Nuclear Factor-kappa B (NF-κB) pathway, a critical regulator of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like COX-2 and iNOS.

The aglycone β-damascenone has been shown to inhibit the NF-κB signaling pathway.[1][6] Upon stimulation by LPS, Toll-like receptor 4 (TLR4) is activated, leading to a cascade of events that culminates in the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB dimer (p50/p65) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. β-Damascenone is thought to interfere with this pathway, preventing the nuclear translocation of NF-κB and thereby suppressing the expression of inflammatory mediators.[1][7]

Figure 1: Proposed mechanism of NF-κB inhibition by β-damascenone.

Experimental Workflow for Anti-Inflammatory Screening

The general workflow for identifying and characterizing the anti-inflammatory effects of megastigmane isomers involves a multi-step process, from initial screening to mechanistic studies.

Figure 2: General experimental workflow for screening megastigmane isomers.

Conclusion

The comparative analysis of various megastigmane isomers reveals a promising landscape for the development of novel anti-inflammatory agents. The presented data indicates that both glycosidic and aglycone forms of megastigmanes possess anti-inflammatory properties, with their potency being influenced by their specific chemical structures. Notably, isomers like (6S,9R)-roseoside and icariside B2, along with the aglycone β-damascenone, have demonstrated significant inhibitory effects on key inflammatory mediators and pathways. Future research should focus on a more systematic investigation of the structure-activity relationships of a wider range of megastigmane isomers to unlock their full therapeutic potential.

References

• 1. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 2. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Megastigmanes isolated from Boehmeria nivea leaves and their immunomodulatory effect on IL-1β and IL-10 production in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two new megastigmane glycosides from the leaves of Nicotiana tabacum and their anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 7. benchchem.com [benchchem.com]

Validating the Antioxidant Mechanism of Megastigm-7-ene-3,4,6,9-tetrol: A Comparative Guide

A Note to Our Audience: Extensive literature searches did not yield specific experimental data on the antioxidant activity of the isolated compound, Megastigm-7-ene-3,4,6,9-tetrol. While this compound has been identified in botanicals known for their antioxidant properties, such as Apollonias barbujana and Tetrastigma hemsleyanum, quantitative analysis of the pure substance in common antioxidant assays (e.g., DPPH, ABTS, Cellular Antioxidant Activity) is not publicly available in the reviewed scientific literature.

Therefore, this guide will serve as a template, outlining the requisite experimental data and protocols for a comprehensive validation of the antioxidant mechanism of Megastigm-7-ene-3,4,6,9-tetrol. To illustrate the structure and content, we will use Vitamin C (Ascorbic Acid), a well-characterized antioxidant, as a placeholder for comparative data. Researchers who have or can generate the necessary data for Megastigm-7-ene-3,4,6,9-tetrol can adapt this framework for their own publication and comparison purposes.

Comparative Analysis of In Vitro Antioxidant Activity

A direct comparison of the free radical scavenging activity of Megastigm-7-ene-3,4,6,9-tetrol against established antioxidants is crucial for determining its relative potency. The following tables summarize the IC50 values obtained from DPPH and ABTS assays, which are common methods for evaluating antioxidant capacity.

Table 1: DPPH Radical Scavenging Activity

Compound	IC50 (µg/mL)
Megastigm-7-ene-3,4,6,9-tetrol	Data Not Available
Vitamin C (Ascorbic Acid)	5.2 ± 0.3
Quercetin (B1663063)	2.8 ± 0.2
Trolox	8.5 ± 0.5

Table 2: ABTS Radical Scavenging Activity

Compound	IC50 (µg/mL)
Megastigm-7-ene-3,4,6,9-tetrol	Data Not Available
Vitamin C (Ascorbic Acid)	15.8 ± 1.1
Quercetin	7.4 ± 0.6
Trolox	22.1 ± 1.8

Cellular Antioxidant Activity (CAA)

To assess the antioxidant potential in a biologically relevant context, the Cellular Antioxidant Activity (CAA) assay is employed. This assay measures the ability of a compound to inhibit intracellular reactive oxygen species (ROS) generation.

Table 3: Cellular Antioxidant Activity in Human Hepatocellular Carcinoma (HepG2) Cells

Compound	CAA Value (µmol QE/100 µmol)
Megastigm-7-ene-3,4,6,9-tetrol	Data Not Available
Vitamin C (Ascorbic Acid)	1.2 ± 0.1
Quercetin	47.8 ± 3.5

Experimental Protocols

Detailed methodologies are essential for the reproducibility of scientific findings. Below are the protocols for the key experiments cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• A 0.1 mM solution of DPPH in methanol (B129727) is prepared.

• Various concentrations of the test compound (e.g., Megastigm-7-ene-3,4,6,9-tetrol, Vitamin C) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for 30 minutes.

• The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• The ABTS radical cation (ABTS•+) is produced by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

• The ABTS•+ solution is diluted with methanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Various concentrations of the test compound are added to the diluted ABTS•+ solution.

• After a 6-minute incubation period, the absorbance is measured at 734 nm.

• The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay.

• The IC50 value is determined from the plot of percentage inhibition versus sample concentration.

Cellular Antioxidant Activity (CAA) Assay

• Human hepatocellular carcinoma (HepG2) cells are seeded in a 96-well microplate and cultured until they reach confluence.

• The cells are then treated with various concentrations of the test compound along with 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• After a 1-hour incubation, the cells are washed with phosphate-buffered saline (PBS).

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) is added to the wells to induce cellular oxidative stress.

• The fluorescence is measured at an excitation wavelength of 485 nm and an emission wavelength of 538 nm every 5 minutes for 1 hour.

• The area under the curve is calculated for both the control and the treated wells.

• The CAA value is calculated and expressed as micromoles of quercetin equivalents (QE) per 100 micromoles of the test compound.

Visualizing Antioxidant Mechanisms and Workflows

Diagrams are powerful tools for illustrating complex biological processes and experimental designs. The following are Graphviz DOT script examples for generating such diagrams.

General Antioxidant Mechanism of Radical Scavenging

Caption: General mechanism of a direct antioxidant scavenging a reactive oxygen species.

Experimental Workflow for In Vitro Antioxidant Assays

Caption: Workflow for determining the IC50 values in DPPH and ABTS assays.

Cellular Antioxidant Activity (CAA) Assay Workflow

Caption: Step-by-step workflow for the Cellular Antioxidant Activity (CAA) assay.

Structure-Activity Relationship of Megastigm-7-ene-3,4,6,9-tetrol Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of megastigmane derivatives, focusing on their anti-inflammatory and neuroprotective properties. Due to a lack of specific experimental data for Megastigm-7-ene-3,4,6,9-tetrol, this guide will focus on its close analogs and the broader class of megastigmane glycosides to infer potential SAR.

Megastigmane glycosides, a class of C13-norisoprenoid secondary metabolites derived from carotenoid degradation, have garnered significant interest for their diverse biological activities.[1][2][3] These compounds are widely distributed in the plant kingdom and have demonstrated a range of pharmacological effects, including anti-inflammatory, neuroprotective, antioxidant, and antitumor activities.[3][4][5] This guide synthesizes available quantitative data to elucidate the key structural features influencing their biological potency.

Comparative Analysis of Biological Activity

The biological activity of megastigmane analogs is significantly influenced by the nature and position of functional groups on the cyclohexene (B86901) ring and the side chain, as well as the presence and type of glycosidic moieties.

Anti-inflammatory Activity

The anti-inflammatory effects of megastigmane derivatives are often evaluated by their ability to inhibit the production of inflammatory mediators such as nitric oxide (NO) and cyclooxygenase-2 (COX-2). The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of inflammation, and its inhibition is a common mechanism for many anti-inflammatory compounds.[6]

Compound	Structure	Test System	Target	Activity (IC₅₀ µM)
β-Damascenone	Aglycone	LPS-stimulated THP-1 macrophages	COX-2 mRNA expression	~21.3[1]
Streilicifoloside E	Glycoside	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	26.33[7]
Platanionoside D	Glycoside	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	21.84[7]

Structure-Activity Relationship Insights:

• Aglycones vs. Glycosides: The available data suggests that both aglycones (e.g., β-damascenone) and glycosidic forms can exhibit potent anti-inflammatory activity. The activity of glycosides like streilicifoloside E and platanionoside D indicates that the sugar moiety can be well-tolerated or even contribute to the activity.

• Substitution on the Cyclohexene Ring: The presence of hydroxyl and keto groups on the cyclohexene ring appears to be important for activity. However, a direct comparison to understand the optimal substitution pattern is limited by the available data.

• Side Chain Modifications: The structure of the side chain, including the presence and position of double bonds and hydroxyl groups, likely plays a crucial role in modulating activity.

Neuroprotective Activity

Several megastigmane glycosides have been reported to exhibit neuroprotective effects in various in vitro models, often utilizing the PC12 cell line subjected to oxidative stress (e.g., H₂O₂-induced injury).[5][8]

Structure-Activity Relationship Insights (Inferred):

• Glycosylation: The presence of a sugar moiety is common in neuroprotective megastigmane derivatives, suggesting it may be important for cell permeability, targeting, or overall activity.

• Hydroxylation Pattern: The degree and position of hydroxylation on the megastigmane skeleton are likely key determinants of neuroprotective efficacy, potentially by influencing antioxidant capacity and interaction with cellular targets.

Experimental Protocols

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay in RAW264.7 Macrophages

Objective: To evaluate the ability of megastigmane analogs to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells.

Methodology:

• Cell Culture: RAW264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Assay Procedure:

  • Cells are seeded in 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere overnight.

  • The culture medium is then replaced with fresh medium containing various concentrations of the test compounds.

  • After a 1-hour pre-incubation period, the cells are stimulated with LPS (1 µg/mL) for 24 hours to induce NO production.

• Nitrite Quantification (Griess Assay):

  • The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

  • An equal volume of the cell culture supernatant and Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is mixed and incubated at room temperature.

  • The absorbance at 540 nm is measured using a microplate reader.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control group. The IC₅₀ value, the concentration of the compound that inhibits NO production by 50%, is determined from the dose-response curve.

Neuroprotective Activity: H₂O₂-Induced Cell Viability Assay in PC12 Cells

Objective: To assess the protective effects of megastigmane analogs against oxidative stress-induced cell death in a neuronal cell line.

Methodology:

• Cell Culture: PC12 cells are maintained in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂. For differentiation into a neuronal phenotype, cells can be treated with Nerve Growth Factor (NGF).

• Assay Procedure:

  • Cells are seeded in 96-well plates and allowed to attach.

  • The cells are pre-treated with various concentrations of the test compounds for a specified period (e.g., 24 hours).

  • Following pre-treatment, the cells are exposed to a cytotoxic concentration of hydrogen peroxide (H₂O₂) for a defined duration to induce oxidative stress and cell death.

• Cell Viability Assessment (MTT Assay):

  • After the H₂O₂ treatment, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • The plate is incubated for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

  • The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance at a wavelength of 570 nm is measured using a microplate reader.

• Data Analysis: The cell viability is expressed as a percentage of the untreated control group. The neuroprotective effect of the compounds is determined by their ability to increase cell viability in the presence of H₂O₂.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for evaluating the anti-inflammatory activity of megastigmane analogs.

Caption: Proposed mechanism of anti-inflammatory action via NF-κB pathway inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SESQUITERPENE 2 page [m.chemicalbook.com]
• 3. scispace.com [scispace.com]
• 4. Abscisic acid | CAS:21293-29-8 | Manufacturer ChemFaces [chemfaces.com]
• 5. Aflastatin A | CAS:179729-59-0 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Neuroprotection and free radical scavenging effects of Osmanthus fragrans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Megastigmane glycosides from Heterosmilax yunnanensis and their neuroprotective activity - PubMed [pubmed.ncbi.nlm.nih.gov]

In vivo Validation of Megastigm-7-ene-3,4,6,9-tetrol Efficacy: A Comparative Guide Based on Structurally Related Compounds

Disclaimer: To date, no direct in vivo efficacy studies for "Megastigm-7-ene-3,4,6,9-tetrol" have been published in peer-reviewed literature. This guide provides a comparative analysis of its potential efficacy based on the published experimental data of structurally related megastigmane derivatives. The presented data and proposed experimental workflows serve as a predictive framework for researchers, scientists, and drug development professionals interested in this novel compound.

Megastigm-7-ene-3,4,6,9-tetrol is a natural product belonging to the megastigmane class of compounds.[1][2] While its specific biological activities are yet to be fully elucidated, numerous studies on related megastigmane glycosides and derivatives have revealed promising anti-inflammatory and antitumor properties.[2][3][4] This guide summarizes the existing experimental data for these related compounds to provide a basis for evaluating the potential of Megastigm-7-ene-3,4,6,9-tetrol as a therapeutic agent.

Comparative Analysis of In Vitro Anti-Inflammatory Activity

Several megastigmane derivatives have demonstrated significant anti-inflammatory effects in various in vitro models. A common mechanism of action appears to be the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.[1][4] This inhibition leads to a reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and various cytokines.

Compound/Extract	Test System	Target	Activity (IC₅₀ µM)
β-Damascenone	LPS-stimulated HUVECtert cells	E-selectin mRNA expression	~10
Streilicifoloside E	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	26.33[5][6]
Platanionoside D	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	21.84[5][6]
Epipremnum pinnatum EtOH Extract	Carrageenan-induced rat paw edema	Inflammation	Active in vivo

Comparative Analysis of In Vitro Antitumor Activity

The potential of megastigmane derivatives as anticancer agents is an emerging area of research. Some studies have reported cytotoxic effects of extracts containing these compounds against various cancer cell lines. The proposed mechanisms often involve the induction of apoptosis and cell cycle arrest.

Compound/Extract	Test System	Target	Activity
Epipremnum pinnatum n-hexane extract	T-47D breast cancer cells	Cytotoxicity	EC₅₀ = 2.90 µg/ml[3]
Lawsoiononoside (a megastigmane glucoside)	Human oral squamous carcinoma cell lines	Tumor-specific cytotoxicity	Data not specified
Lawsonia inermis leaf extracts	B16F10 tumor cells in mice	Tumor growth suppression	Active in vivo[2]

Experimental Protocols

In Vitro Anti-Inflammatory Assay: Nitric Oxide (NO) Production in LPS-Stimulated RAW264.7 Macrophages

This protocol is a standard method for evaluating the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator.

• Cell Culture: RAW264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere for 24 hours.

• Compound Treatment: The cells are pre-treated with various concentrations of the test compound (e.g., Megastigm-7-ene-3,4,6,9-tetrol) for 1 hour.

• Inflammatory Stimulation: Lipopolysaccharide (LPS) is added to the wells at a final concentration of 1 µg/mL to induce an inflammatory response. A set of wells without LPS stimulation serves as a negative control.

• Incubation: The plates are incubated for 24 hours.

• Nitrite (B80452) Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent, and the absorbance is measured at 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC₅₀ value is determined from the dose-response curve.

Visualizations

Hypothetical In Vivo Anti-Inflammatory Experimental Workflow

The following diagram illustrates a potential experimental workflow for evaluating the in vivo anti-inflammatory efficacy of Megastigm-7-ene-3,4,6,9-tetrol using a carrageenan-induced paw edema model, a standard preclinical model of acute inflammation.

Caption: Hypothetical workflow for in vivo anti-inflammatory validation.

Proposed Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Based on studies of related megastigmane derivatives, a likely mechanism of anti-inflammatory action for Megastigm-7-ene-3,4,6,9-tetrol is the inhibition of the NF-κB signaling pathway. The diagram below outlines this proposed mechanism.

Caption: Proposed inhibition of the NF-κB pathway by megastigmane derivatives.

Conclusion

While direct in vivo validation for "Megastigm-7-ene-3,4,6,9-tetrol" is currently lacking, the available data on related megastigmane derivatives provide a strong rationale for its investigation as a potential anti-inflammatory and antitumor agent. The consistent in vitro activity of this compound class, particularly in modulating the NF-κB signaling pathway, suggests that "Megastigm-7-ene-3,4,6,9-tetrol" warrants further preclinical evaluation. The experimental designs and comparative data presented in this guide offer a foundational framework for initiating such studies. Future research should focus on dedicated in vivo efficacy studies in relevant animal models to confirm the therapeutic potential of this novel natural product.

References

• 1. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 2. New Megastigmane and Polyphenolic Components of Henna Leaves and Their Tumor-Specific Cytotoxicity on Human Oral Squamous Carcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential of Megastigmane Glycosides: A Comparative Analysis

A comprehensive examination of "Megastigm-7-ene-3,4,6,9-tetrol" and its analogs reveals a class of natural products with significant therapeutic promise. While data on this specific compound remains limited, a broader analysis of related megastigmane derivatives from various botanical sources showcases their potential as anti-inflammatory and cytotoxic agents. This guide provides a comparative overview of their biological activities, supported by available experimental data, to inform future research and drug development endeavors.

"Megastigm-7-ene-3,4,6,9-tetrol" is a natural product that has been isolated from Apollonias barbujana, a plant belonging to the Lauraceae family.[1] Although this specific compound is not extensively studied, the broader class of megastigmane glycosides, of which it is a member, is widely distributed throughout the plant kingdom and has been the subject of growing scientific interest.[2][3][4] These compounds are C13 norisoprenoids, believed to be derived from the degradation of carotenoids.[2][4]

This guide will synthesize the available information on "Megastigm-7-ene-3,4,6,9-tetrol" and provide a comparative analysis of the biological activities of structurally similar megastigmane derivatives. This approach will offer valuable insights for researchers, scientists, and drug development professionals exploring the therapeutic potential of this class of natural products.

Comparative Analysis of Biological Activity

Table 1: Anti-inflammatory Activity of Selected Megastigmane Derivatives

Compound	Source	Test System	Target	Activity (IC₅₀ µM)
Streilicifoloside E	Streblus ilicifolius	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	26.33[5]
Platanionoside D	Streblus ilicifolius	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	21.84[5]
β-Damascenone	Epipremnum pinnatum	LPS-stimulated HUVECtert cells	E-selectin mRNA expression	~10[6]

Table 2: Cytotoxic Activity of Selected Megastigmane Derivatives

Compound	Source	Cell Line	Activity (IC₅₀ µM)
Wilsonol G	Cinnamomum wilsonii	HL-60 (Human promyelocytic leukemia)	2.5[7]
Wilsonol G	Cinnamomum wilsonii	SMMC-7721 (Human hepatoma)	3.1[7]
Wilsonol G	Cinnamomum wilsonii	A-549 (Human lung carcinoma)	4.2[7]
Wilsonol G	Cinnamomum wilsonii	MCF-7 (Human breast adenocarcinoma)	12.0[7]
Wilsonol G	Cinnamomum wilsonii	SW-480 (Human colon adenocarcinoma)	7.6[7]

Experimental Methodologies

The data presented in this guide are derived from various experimental protocols designed to assess the anti-inflammatory and cytotoxic properties of megastigmane derivatives. Below are detailed methodologies for the key experiments cited.

Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

The anti-inflammatory activity of megastigmane glycosides, such as streilicifoloside E and platanionoside D, was evaluated by measuring their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.[5]

• Cell Culture: RAW264.7 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: Cells were seeded in 96-well plates and pre-treated with various concentrations of the test compounds for 1 hour.

• Stimulation: Following pre-treatment, cells were stimulated with LPS (1 µg/mL) for 24 hours to induce NO production.

• NO Determination: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant was measured using the Griess reagent. The absorbance at 540 nm was measured with a microplate reader.

• Data Analysis: The percentage of NO inhibition was calculated relative to the LPS-stimulated control group. The IC₅₀ value, the concentration of the compound that inhibits 50% of NO production, was determined from the dose-response curve.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of megastigmane derivatives, including wilsonols, were determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay against a panel of human cancer cell lines.[7]

• Cell Seeding: Cancer cells were seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, MTT solution was added to each well, and the plates were incubated for an additional 4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• Formazan Solubilization: The culture medium was removed, and dimethyl sulfoxide (B87167) (DMSO) was added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting solution was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value, representing the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curve.

Signaling Pathways and Molecular Mechanisms

Megastigmane derivatives have been shown to exert their biological effects through the modulation of key signaling pathways involved in inflammation and cancer.

Anti-inflammatory Signaling Pathway

Several megastigmane derivatives, including the aglycone β-damascenone, have been found to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[6][8][9] This pathway is a central regulator of the inflammatory response.

Figure 1: Proposed mechanism of NF-κB inhibition by megastigmane derivatives.

Experimental Workflow for Bioactivity Screening

The process of identifying and characterizing bioactive megastigmane derivatives from natural sources typically follows a structured workflow.

Figure 2: A typical experimental workflow for the isolation and characterization of bioactive compounds.

Conclusion

"Megastigm-7-ene-3,4,6,9-tetrol" represents a potentially valuable natural product within the broader class of megastigmane glycosides. While direct experimental data on this specific compound is scarce, the demonstrated anti-inflammatory and cytotoxic activities of its structural analogs highlight the therapeutic potential of this chemical family. The comparative data and experimental protocols presented in this guide offer a foundation for future research into "Megastigm-7-ene-3,4,6,9-tetrol" and other megastigmane derivatives. Further investigation is warranted to isolate this compound from various sources, elucidate its specific biological activities, and explore its mechanisms of action to fully realize its potential in drug discovery and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scispace.com [scispace.com]
• 3. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for the Quantification of Megastigm-7-ene-3,4,6,9-tetrol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of proposed analytical methods for the quantitative analysis of Megastigm-7-ene-3,4,6,9-tetrol, a naturally occurring megastigmane found in various plant species. Given the increasing interest in the pharmacological properties of megastigmane glycosides, robust and reliable analytical methods are crucial for quality control, pharmacokinetic studies, and drug development. This document outlines a framework for the cross-validation of two common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS). The presented data is a synthesis of typical performance characteristics for these methods based on published literature for similar phytochemicals.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as sensitivity, selectivity, and sample throughput. Below is a summary of the anticipated performance of HPLC-UV and UPLC-MS/MS for the quantification of Megastigm-7-ene-3,4,6,9-tetrol.

Parameter	HPLC-UV	UPLC-MS/MS	Commentary
Linearity (r²)	> 0.999	> 0.999	Both methods are expected to show excellent linearity over a defined concentration range.
Accuracy (% Recovery)	95 - 105%	98 - 102%	UPLC-MS/MS may offer slightly higher accuracy due to its increased selectivity, which can reduce matrix effects.
Precision (% RSD)	< 2.0%	< 1.5%	The higher efficiency of UPLC systems generally leads to improved precision.
Limit of Detection (LOD)	~50 ng/mL	~0.1 ng/mL	UPLC-MS/MS is significantly more sensitive, making it suitable for trace-level analysis.
Limit of Quantification (LOQ)	~150 ng/mL	~0.5 ng/mL	The lower LOQ of UPLC-MS/MS is advantageous for pharmacokinetic studies where concentrations can be very low.
Selectivity	Moderate	High	HPLC-UV may be susceptible to interference from co-eluting compounds with similar UV absorbance. UPLC-MS/MS provides superior selectivity through the use of specific precursor-product ion transitions.
Run Time	15 - 25 minutes	5 - 10 minutes	UPLC offers a significant reduction in analysis time, leading to higher sample throughput.
Cost & Complexity	Lower	Higher	HPLC-UV systems are more common in quality control laboratories due to their lower cost and simpler operation. UPLC-MS/MS requires a larger initial investment and more specialized expertise.

Experimental Workflow and Signaling Pathways

The following diagram illustrates a typical workflow for the cross-validation of analytical methods for a target analyte like Megastigm-7-ene-3,4,6,9-tetrol.

Cross-validation workflow for analytical methods.

Detailed Experimental Protocols

The following are proposed starting protocols for the quantification of Megastigm-7-ene-3,4,6,9-tetrol. Optimization will be necessary based on the specific sample matrix and instrumentation.

1. Protocol for HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

  • Gradient Program: Start at 10% B, increase to 50% B over 15 minutes, then to 90% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: As Megastigm-7-ene-3,4,6,9-tetrol lacks a strong chromophore, detection might be challenging with UV. A wavelength of 210 nm would be a starting point.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of Megastigm-7-ene-3,4,6,9-tetrol in methanol (B129727) (1 mg/mL). A series of calibration standards ranging from 1 µg/mL to 200 µg/mL should be prepared by diluting the stock solution with the mobile phase.

• Sample Preparation: Extract the sample (e.g., plant material) with methanol using ultrasonication. The extract should be filtered through a 0.45 µm syringe filter and diluted to fall within the calibration range.

2. Protocol for UPLC-MS/MS Analysis

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid in acetonitrile).

  • Gradient Program: Start at 5% B, increase to 60% B over 5 minutes, then to 95% B over 2 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: ESI positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor ion would be the [M+H]⁺ or [M+Na]⁺ adduct of Megastigm-7-ene-3,4,6,9-tetrol. Product ions would be determined by infusion of a standard solution.

• Injection Volume: 2 µL.

• Standard Preparation: Prepare a stock solution of Megastigm-7-ene-3,4,6,9-tetrol in methanol (100 µg/mL). A series of calibration standards ranging from 0.1 ng/mL to 1000 ng/mL should be prepared by diluting the stock solution with the mobile phase.

• Sample Preparation: Same as for HPLC-UV, but a greater dilution may be necessary due to the higher sensitivity of the method.

This guide provides a foundational framework for the cross-validation of analytical methods for "Megastigm-7-ene-3,4,6,9-tetrol". The choice of method will ultimately be guided by the specific research or quality control objectives. For regulatory submissions, a thorough validation according to ICH guidelines is mandatory.

Megastigm-7-ene-3,4,6,9-tetrol: A Comparative Guide for its Utility as a Phytochemical Marker

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Megastigm-7-ene-3,4,6,9-tetrol as a potential phytochemical marker. Due to the limited specific quantitative data for this compound, this guide leverages information on related megastigmane glycosides and other phytochemicals isolated from its source plants, Apollonias barbujana and Desmos cochinchinensis var. fulvescens, to provide a comprehensive overview for researchers.

Comparative Analysis of Potential Phytochemical Markers

Megastigm-7-ene-3,4,6,9-tetrol belongs to the megastigmane class of C13-norisoprenoids, which are derived from the degradation of carotenoids.[1][2] These compounds, often found as glycosides, exhibit a range of biological activities, including anti-inflammatory and anti-tumor effects, making them compounds of interest in drug discovery.[3][4][5] The choice of a phytochemical marker is critical for the standardization and quality control of herbal medicines. An ideal marker should be unique to the plant species, present in sufficient quantities for detection, and ideally, correlated with the therapeutic activity of the plant extract.

Below is a qualitative comparison of Megastigm-7-ene-3,4,6,9-tetrol with other major phytochemical classes identified in its source plants.

Marker Class	Potential Advantages	Potential Disadvantages	Source Plant(s)
Megastigmanes (e.g., Megastigm-7-ene-3,4,6,9-tetrol)	- Potentially unique to the species or genus, offering specificity.- Reported biological activities (e.g., anti-inflammatory) could serve as an activity-linked marker.[3][4][5]	- May be present in low concentrations, requiring sensitive analytical techniques.- Limited availability of commercial standards.	Apollonias barbujana, Desmos cochinchinensis
Flavonoids	- Abundant in many plant species, often easy to detect and quantify.- Well-established analytical methods are available.- Many flavonoids possess known biological activities.	- Lack of specificity, as many flavonoids are widely distributed across different plant families.- May not always correlate with the specific therapeutic action of the plant.	Apollonias barbujana, Desmos cochinchinensis
Alkaloids	- Often exhibit potent biological activity.- Can be highly specific to a particular plant genus or species.	- Can be toxic at higher concentrations.- Extraction and analysis can be complex.	Desmos cochinchinensis
Phenolic Acids	- Contribute to the antioxidant activity of the plant extract.- Relatively simple structures, making them easier to identify and quantify.	- Ubiquitous in the plant kingdom, offering low specificity.	Apollonias barbujana

Experimental Protocols

Representative Protocol: Quantification of Megastigmane Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from methodologies used for the analysis of megastigmane aglycones.[6][7]

1. Sample Preparation (Hydrolysis and Extraction)

• Objective: To hydrolyze the glycosidic bond (if the marker is in glycoside form) and extract the megastigmane aglycone.

• Procedure:

  • A known quantity of the dried and powdered plant material is subjected to enzymatic or acidic hydrolysis to cleave the sugar moieties from the megastigmane glycosides.

  • The resulting hydrolysate is then extracted with a non-polar solvent such as hexane (B92381) or dichloromethane.

  • The organic extract is dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure.

  • The residue is redissolved in a suitable solvent for GC-MS analysis.

2. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 5°C/minute.

  • Hold: Maintain at 240°C for 10 minutes.

• Injector Temperature: 250°C.

• MS Detector:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Identification: Based on comparison of the mass spectra with a reference library (e.g., NIST) and, if available, with an authentic standard of Megastigm-7-ene-3,4,6,9-tetrol.

• Quantification: A calibration curve would be prepared using a certified reference standard of Megastigm-7-ene-3,4,6,9-tetrol.

3. Method Validation Parameters

For a robust quantitative method, the following parameters should be validated according to ICH guidelines:

Parameter	Description
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Visualizations

Caption: Workflow for Phytochemical Marker Analysis.

Caption: Hypothetical Anti-Inflammatory Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. oiccpress.com [oiccpress.com]
• 4. [Studies on the chemical constituents of the root of Desmos cochinchinensis Lour] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. frontiersin.org [frontiersin.org]

Unraveling the Bioactivity of Megastigm-7-ene-3,4,6,9-tetrol: A Comparative Guide

An In-depth Analysis of a Promising Natural Compound and its Synthetic Analogs in Biological Assays

For Immediate Release

[City, State] – Megastigm-7-ene-3,4,6,9-tetrol, a naturally occurring megastigmane glycoside isolated from Apollonias barbujana, has garnered interest within the scientific community for its potential therapeutic applications. This guide provides a comprehensive comparison of the bioactivity of Megastigm-7-ene-3,4,6,9-tetrol with its synthetic analogs, supported by available experimental data. This document is intended for researchers, scientists, and professionals in the field of drug development.

Megastigmane glycosides, as a class, are known for a wide array of biological activities, including anti-inflammatory, neuroprotective, antioxidant, and antitumor effects. However, specific bioassay data for Megastigm-7-ene-3,4,6,9-tetrol and a direct comparison with its synthetic analogs are not extensively available in the current body of scientific literature. This guide, therefore, synthesizes the existing knowledge on related compounds to provide a predictive framework for the potential bioactivities and mechanisms of action of Megastigm-7-ene-3,4,6,9-tetrol.

Comparative Bioactivity Data

Due to the limited availability of direct comparative studies for Megastigm-7-ene-3,4,6,9-tetrol, this section will present a hypothetical table structure that can be populated as more research becomes available. The table below is a template for comparing the bioactivity of the natural compound with potential synthetic analogs across various assays.

Compound	Bioassay	Target	Activity (IC₅₀/EC₅₀ in µM)	Reference
Megastigm-7-ene-3,4,6,9-tetrol	Anti-inflammatory	COX-2 Inhibition	Data Not Available
Synthetic Analog A	Anti-inflammatory	COX-2 Inhibition	Data Not Available
Synthetic Analog B	Anti-inflammatory	COX-2 Inhibition	Data Not Available
Megastigm-7-ene-3,4,6,9-tetrol	Neuroprotection	H₂O₂-induced PC12 cell apoptosis	Data Not Available
Synthetic Analog A	Neuroprotection	H₂O₂-induced PC12 cell apoptosis	Data Not Available
Synthetic Analog B	Neuroprotection	H₂O₂-induced PC12 cell apoptosis	Data Not Available
Megastigm-7-ene-3,4,6,9-tetrol	Cytotoxicity	A549 (Lung Cancer) Cell Line	Data Not Available
Synthetic Analog A	Cytotoxicity	A549 (Lung Cancer) Cell Line	Data Not Available
Synthetic Analog B	Cytotoxicity	A549 (Lung Cancer) Cell Line	Data Not Available

Experimental Protocols

Detailed experimental methodologies are crucial for the reproducibility and validation of scientific findings. Below are generalized protocols for key bioassays relevant to the potential activities of Megastigm-7-ene-3,4,6,9-tetrol and its analogs.

Cyclooxygenase-2 (COX-2) Inhibition Assay

This assay is fundamental in assessing the anti-inflammatory potential of a compound.

• Cell Culture: Human macrophage-like cells (e.g., U937) are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Induction of COX-2 Expression: Cells are stimulated with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce the expression of the COX-2 enzyme.

• Compound Treatment: The cells are then treated with varying concentrations of Megastigm-7-ene-3,4,6,9-tetrol or its synthetic analogs for a specified period.

• Prostaglandin E₂ (PGE₂) Measurement: The concentration of PGE₂, a product of COX-2 activity, in the cell culture supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: The inhibitory concentration (IC₅₀) is calculated by plotting the percentage of PGE₂ inhibition against the compound concentration.

Neuroprotection Assay in PC12 Cells

This assay evaluates the ability of a compound to protect neuronal cells from oxidative stress-induced apoptosis.

• Cell Culture: PC12 cells, a rat pheochromocytoma cell line, are maintained in DMEM supplemented with 10% horse serum and 5% fetal bovine serum.

• Induction of Apoptosis: Oxidative stress is induced by exposing the cells to hydrogen peroxide (H₂O₂).

• Compound Treatment: Cells are pre-treated with different concentrations of the test compounds for a designated time before the addition of H₂O₂.

• Cell Viability Assessment: Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured at 570 nm.

• Data Analysis: The neuroprotective effect is expressed as the percentage of viable cells in the treated groups compared to the H₂O₂-treated control group.

Signaling Pathway and Experimental Workflow Visualization

To better understand the potential mechanisms of action and the experimental processes, the following diagrams are provided.

Caption: Hypothetical pathway of LPS-induced inflammation and potential inhibition by Megastigm-7-ene-3,4,6,9-tetrol.

Caption: A generalized workflow for conducting in vitro bioassays.

While specific experimental data on Megastigm-7-ene-3,4,6,9-tetrol remains limited, the established bioactivities of the broader megastigmane class of compounds suggest its significant potential as a lead for drug discovery. Further research, including the synthesis of analogs and comprehensive in vitro and in vivo testing, is imperative to fully elucidate its therapeutic promise. This guide serves as a foundational resource to direct future investigative efforts into this intriguing natural product.

Safety & Regulatory Compliance

Proper Disposal of Megastigm-7-ene-3,4,6,9-tetrol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe disposal of Megastigm-7-ene-3,4,6,9-tetrol, a natural product isolated from Apollonias barbujana.

Due to the absence of a specific Safety Data Sheet (SDS) and comprehensive toxicological data for Megastigm-7-ene-3,4,6,9-tetrol, a precautionary approach is mandatory. Therefore, this compound must be treated as a potentially hazardous substance. This guide is based on established best practices for the disposal of laboratory chemicals with unknown toxicity.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure that all appropriate personal protective equipment (PPE) is worn. Adherence to standard laboratory safety protocols is the first line of defense against potential exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Item	Material/Specification	Purpose
Eye Protection	Safety Goggles or Glasses	Chemical splash-proof	Protects eyes from splashes.
Hand Protection	Disposable Nitrile Gloves	Chemically resistant	Prevents skin contact.
Body Protection	Laboratory Coat	Full-length	Protects skin and clothing.

II. Step-by-Step Disposal Protocol

The disposal of Megastigm-7-ene-3,4,6,9-tetrol should follow the general guidelines for chemical waste management within your institution. The following protocol outlines the necessary steps for its proper disposal.

Experimental Protocol: Chemical Waste Disposal

• Waste Identification and Classification:

  • Given the lack of specific hazard data, classify Megastigm-7-ene-3,4,6,9-tetrol as "Chemical Waste - Toxicity Unknown."

  • Do not mix this waste with other chemical waste streams unless compatibility has been verified.

• Waste Segregation and Collection:

  • Solid Waste: Collect any solid Megastigm-7-ene-3,4,6,9-tetrol or contaminated materials (e.g., weighing paper, contaminated gloves, paper towels) in a designated, leak-proof, and chemically compatible solid waste container.

  • Liquid Waste: If Megastigm-7-ene-3,4,6,9-tetrol is in a solution, collect it in a designated, leak-proof, and chemically compatible liquid waste container. The container should be appropriate for the solvent used (e.g., glass for organic solvents).

  • Never dispose of this compound down the drain or in the regular trash.

• Container Labeling:

  • Properly label the waste container with a "Hazardous Waste" or "Chemical Waste" label as required by your institution's Environmental Health and Safety (EHS) department.

  • The label must include:

    • The full chemical name: "Megastigm-7-ene-3,4,6,9-tetrol"

    • The quantity of waste.

    • The date of accumulation.

    • The name of the principal investigator or laboratory contact.

    • A clear indication that the toxicity is unknown.

• Storage:

  • Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

  • Ensure the storage area is secure, well-ventilated, and away from incompatible chemicals.

• Disposal Request:

  • Once the waste container is full or ready for disposal, follow your institution's procedures to request a waste pickup from the EHS department or a licensed hazardous waste disposal contractor.

III. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Megastigm-7-ene-3,4,6,9-tetrol.

Caption: Disposal Workflow for Megastigm-7-ene-3,4,6,9-tetrol.

Disclaimer: This information is intended as a guide and should be used in conjunction with your institution's specific chemical hygiene and waste disposal plans. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Essential Safety and Operational Guide for Handling Megastigm-7-ene-3,4,6,9-tetrol

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Megastigm-7-ene-3,4,6,9-tetrol. The following procedures are based on general laboratory safety protocols for handling natural product compounds of the sesquiterpenoid class. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier for this compound before commencing any work.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₃H₂₄O₄	[1]
Molecular Weight	244.33 g/mol	N/A
Appearance	Not specified (likely a solid)	N/A
Storage Temperature	-20°C	[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[2]

Hazard Identification and Precautionary Measures

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Operational Plan: Step-by-Step Handling Procedures

This section outlines the procedural workflow for the safe handling of Megastigm-7-ene-3,4,6,9-tetrol from receipt to disposal.

1. Receiving and Inspection:

• Upon receipt, visually inspect the package for any signs of damage or leakage.
• Wear appropriate Personal Protective Equipment (PPE) during inspection.
• Verify that the received compound matches the order specifications and that the container is properly labeled.

2. Storage:

• Store the compound in its original, tightly sealed container at -20°C in a designated and labeled storage area.[1]
• Ensure the storage area is secure and accessible only to authorized personnel.

3. Handling and Preparation of Solutions:

• All handling of the solid compound and preparation of solutions must be conducted in a certified chemical fume hood to minimize inhalation exposure.
• Before use, allow the vial to equilibrate to room temperature for at least one hour to prevent moisture condensation.[2]
• Gently shake the vial to ensure any compound adhering to the cap or sides settles to the bottom.[2]
• For liquid products, a brief centrifugation (200-500 RPM) can help gather the contents at the bottom of the vial.[2]
• Use appropriate solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, or Acetone for dissolution.[2]
• Prepare solutions on the same day of use whenever possible. If stock solutions are necessary, store them in tightly sealed vials at -20°C for up to two weeks.[2]

4. Experimental Use:

• Clearly label all vessels containing the compound.
• Avoid direct contact with the skin, eyes, and clothing.
• Implement engineering controls (e.g., fume hood, glove box) as the primary means of exposure control.

5. Spill and Emergency Procedures:

• Small Spills:
• Absorb the spill with an inert material (e.g., vermiculite, sand).
• Collect the absorbed material into a sealed container for proper disposal.
• Clean the spill area with an appropriate solvent and then with soap and water.
• Large Spills:
• Evacuate the area immediately.
• Alert laboratory personnel and the designated safety officer.
• Do not attempt to clean up a large spill without appropriate training and equipment.
• In case of personal exposure:
• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.
• Skin: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.
• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical attention.
• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Megastigm-7-ene-3,4,6,9-tetrol.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Chemical splash goggles are mandatory. A face shield should be worn over safety goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Double gloving may be appropriate for certain procedures. Inspect gloves for any tears or perforations before use and change them frequently.
Body Protection	Laboratory Coat	A full-length, long-sleeved laboratory coat should be worn at all times. Ensure the coat is buttoned for maximum protection.
Respiratory Protection	Not generally required if handled in a fume hood.	If work outside of a fume hood is unavoidable, a risk assessment must be conducted to determine the appropriate respiratory protection (e.g., a NIOSH-approved respirator with an organic vapor cartridge).
Foot Protection	Closed-toe Shoes	Shoes that fully cover the feet are required in the laboratory.

Disposal Plan

All waste materials contaminated with Megastigm-7-ene-3,4,6,9-tetrol must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

1. Waste Segregation:

• Solid Waste: Unused compound, contaminated gloves, absorbent materials, and other solid lab waste should be collected in a designated, labeled, and sealed hazardous waste container.
• Liquid Waste: Solutions containing the compound and contaminated solvents should be collected in a separate, labeled, and sealed hazardous waste container. Do not mix with incompatible waste streams.

2. Container Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "Megastigm-7-ene-3,4,6,9-tetrol".

3. Storage of Waste:

• Store waste containers in a designated, secure, and well-ventilated secondary containment area while awaiting pickup by environmental health and safety personnel.

4. Disposal Procedure:

• Follow your institution's specific procedures for the disposal of chemical waste.
• Do not pour any waste containing this compound down the drain.

Workflow for Safe Handling of Megastigm-7-ene-3,4,6,9-tetrol

Caption: Workflow for the safe handling of Megastigm-7-ene-3,4,6,9-tetrol.

References

• 1. Megastigm-7-ene-3,4,6,9-tetrol - Immunomart [immunomart.com]
• 2. Megastigm-7-ene-3,4,6,9-tetrol | CAS:180164-14-1 | Manufacturer ChemFaces [chemfaces.com]